(3R)-3-Ethylpyrrolidine

Core Science & Biosynthesis

(3R)-3-Ethylpyrrolidine physical and chemical properties

An In-Depth Technical Guide to (3R)-3-Ethylpyrrolidine for Advanced Research and Development

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of (3R)-3-Ethylpyrrolidine, a chiral heterocyclic building block of significant interest in modern medicinal chemistry and drug development. Its unique stereochemistry and versatile reactivity make it a valuable scaffold for introducing specific three-dimensional features into bioactive molecules. This document serves as a comprehensive technical resource for researchers, chemists, and drug development professionals, offering insights into its properties, synthesis, applications, and handling.

Molecular Profile and Physicochemical Properties

(3R)-3-Ethylpyrrolidine is a saturated five-membered nitrogen heterocycle featuring an ethyl group at the stereogenic center on the third carbon atom. This chirality is a critical feature, as the spatial orientation of the ethyl group can profoundly influence the binding affinity and pharmacological profile of derivative compounds.[1]

The secondary amine functionality of the pyrrolidine ring imparts basicity and serves as a key handle for synthetic modifications. The physicochemical properties of the parent compound, 3-ethylpyrrolidine, are summarized below. It is important to note that while some experimental data pertains to the racemic mixture, the fundamental properties of the (3R)-enantiomer are comparable.

Table 1: Physicochemical Properties of 3-Ethylpyrrolidine

Property	Value	Source
IUPAC Name	(3R)-3-Ethylpyrrolidine	-
Molecular Formula	C₆H₁₃N	[2][3]
Molecular Weight	99.17 g/mol	[2][3]
CAS Number	7699-52-7 (Racemate)	[3][4]
Appearance	Colorless liquid (estimated)	[5]
Boiling Point (Predicted)	127.4 °C (400.5 K)	[6]
Density (Predicted)	~0.85 g/mL	[5]
logP (Octanol/Water)	1.006 - 1.1	[3][6]
Purity (Typical)	>95%	[2]
SMILES	CC[C@H]1CCNC1	-

| InChI Key | DZFFQSFNUBWNSF-RXMQYKEDSA-N | - |

Note: Properties such as boiling point and density are often reported for the racemic mixture but provide a close approximation for the pure enantiomer.

Synthesis and Chiral Control

The enantioselective synthesis of 3-substituted pyrrolidines is a critical area of research, as stereochemical purity is paramount for pharmaceutical applications.[7] Several strategies have been developed to access the (3R) enantiomer of 3-ethylpyrrolidine and related structures.

Key Synthetic Approaches:

• Chiral Pool Synthesis: This approach utilizes readily available chiral starting materials. For instance, derivatives of (3R)-carboxy pyrrolidine have been synthesized starting from (R)-glycidol, a common chiral epoxide.[8]

• Asymmetric Catalysis: Modern catalytic methods, such as palladium-catalyzed cycloadditions or hydroarylations, enable the construction of the chiral pyrrolidine ring with high enantioselectivity.[9][10] These methods offer flexibility in introducing various substituents.

• Stereoselective Alkylation: As demonstrated in the synthesis of a key intermediate for the antibiotic premafloxacin, stereoselective alkylation of a chiral precursor can establish the desired stereochemistry at the C3 position.[11]

The choice of synthetic route is often dictated by the desired scale, cost, and the need for specific functional group tolerance. Post-synthesis purification, typically involving chiral chromatography, may be required to achieve high enantiomeric excess.

Caption: General workflow for the synthesis and purification of (3R)-3-Ethylpyrrolidine.

Chemical Reactivity and Derivatization

As a secondary amine, the nitrogen atom of (3R)-3-ethylpyrrolidine is nucleophilic and serves as the primary site for chemical modification. This reactivity is fundamental to its role as a versatile building block.

• N-Alkylation: The nitrogen can be readily alkylated using alkyl halides or via reductive amination to introduce a wide range of substituents.

• N-Acylation: Reaction with acyl chlorides, anhydrides, or carboxylic acids (using coupling agents) yields the corresponding amides. This is a common strategy for incorporating the pyrrolidine moiety into larger molecules.

• N-Arylation: Palladium or copper-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) allow for the formation of N-aryl pyrrolidines.

• Boc Protection: The secondary amine is often protected, for example with a tert-butoxycarbonyl (Boc) group, to prevent unwanted side reactions during subsequent synthetic steps. This protecting group can be readily removed under acidic conditions.

The causality behind these reactions lies in the lone pair of electrons on the nitrogen atom, which drives its nucleophilic character. The choice of reaction conditions (solvent, base, temperature) is critical for achieving high yields and preventing side reactions.

Applications in Drug Discovery and Medicinal Chemistry

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[12] The introduction of a stereocenter, as in (3R)-3-ethylpyrrolidine, allows for fine-tuning of molecular shape to optimize interactions with biological targets.[1]

• Chiral Building Block: Its primary application is as a chiral synthon. It is used to construct complex molecules where the stereochemistry of the pyrrolidine substituent is crucial for biological activity.[13]

• Antibacterial Agents: A derivative of (3R)-3-ethylpyrrolidine was a key intermediate in the development of premafloxacin, a fluoroquinolone antibiotic.[11]

• Endocrine Modulators: The stereospecific orientation of substituents on the pyrrolidine ring has been shown to be critical in designing selective estrogen receptor α (ERα) antagonists for the treatment of breast cancer.[1]

• CNS-Active Agents: The pyrrolidine scaffold is frequently found in compounds targeting the central nervous system, where its ability to impart favorable pharmacokinetic properties (e.g., solubility, brain penetration) is advantageous.

The non-planar, sp³-rich structure of (3R)-3-ethylpyrrolidine allows chemists to "escape flatland"—moving away from flat, aromatic structures towards more three-dimensional molecules, which often leads to improved selectivity and better drug-like properties.[12]

Analytical Characterization

Confirming the identity, purity, and enantiomeric excess of (3R)-3-ethylpyrrolidine is essential. A combination of analytical techniques is employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. The ¹H NMR spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet) and complex, overlapping multiplets for the pyrrolidine ring protons.[14][15]

• Mass Spectrometry (MS): Provides confirmation of the molecular weight (99.17 g/mol ).[14]

• Chiral Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These are the definitive methods for determining enantiomeric purity (ee%). The compound is often derivatized with a chiral resolving agent before analysis to ensure baseline separation of the enantiomers.

Experimental Protocol: N-Boc Protection

This protocol describes a standard procedure for protecting the secondary amine of (3R)-3-ethylpyrrolidine with a Boc group, a common first step before its incorporation into a larger synthetic sequence. This protocol is self-validating through the inclusion of clear steps and expected outcomes.

Objective: To synthesize (3R)-3-ethyl-1-pyrrolidinecarboxylic acid tert-butyl ester.

Materials:

• (3R)-3-Ethylpyrrolidine (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (1.2 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Magnetic stirrer, round-bottom flask, separatory funnel, rotary evaporator

Procedure:

• Dissolution: Dissolve (3R)-3-ethylpyrrolidine in DCM in a round-bottom flask at a concentration of approximately 0.1-0.5 M.

• Cooling: Cool the solution to 0 °C using an ice bath. This is crucial to moderate the exothermic reaction and prevent side product formation.

• Base Addition: Add the base (e.g., triethylamine) to the solution. The base scavenges the acidic byproduct generated during the reaction.

• Reagent Addition: Add Boc₂O to the cooled solution dropwise or in small portions. A slight effervescence (CO₂ evolution) may be observed.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup:

  • Quench the reaction by adding water or saturated NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with water and then brine to remove residual base and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Analysis: The resulting crude product, typically an oil, can be purified by column chromatography if necessary. Confirm the structure and purity using NMR spectroscopy.

Caption: Step-by-step workflow for the N-Boc protection of (3R)-3-Ethylpyrrolidine.

Safety and Handling

Substituted pyrrolidines should be handled with appropriate care in a well-ventilated fume hood.[16]

• Hazards: (3R)-3-Ethylpyrrolidine and its analogs are generally considered harmful if swallowed or inhaled, and can cause skin and eye irritation or burns.[17] They may also be flammable.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[18]

• Handling: Keep away from heat, sparks, and open flames. Avoid breathing vapors. Ensure containers are tightly closed when not in use.[19]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[17]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Always consult the specific Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

Conclusion

(3R)-3-Ethylpyrrolidine is a powerful and versatile chiral building block for modern drug discovery. Its defined stereochemistry, combined with the robust reactivity of the secondary amine, provides a reliable scaffold for creating complex, three-dimensional molecules with tailored biological activities. A thorough understanding of its properties, synthesis, and handling is essential for leveraging its full potential in the development of next-generation therapeutics.

References

• Organic Chemistry Portal. (n.d.). 3-Pyrroline synthesis. Retrieved from [Link]

• The Good Scents Company. (n.d.). pyrrolidine, 123-75-1. Retrieved from [Link]

• Anichem. (n.d.). (3R)-3-ethylpyrrolidine In Stock. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethylpyrrolidine. Retrieved from [Link]

• PubMed. (n.d.). Synthesis of (3R)-carboxy pyrrolidine (a beta-proline analogue) and its oligomer. Retrieved from [Link]

• MDPI. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• SpringerLink. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• PubMed. (2003). Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine. Retrieved from [Link]

• Cheméo. (n.d.). 3-Ethyl-pyrrolidine - Chemical & Physical Properties. Retrieved from [Link]

• PubChem. (n.d.). (R)-3-Methylpyrrolidine. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1-Ethyl-3-pyrrolidinol (CAS 30727-14-1). Retrieved from [Link]

• ChemRxiv. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalysed Hydroarylation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and Structural Characterization of Amido Heteroscorpionate Rare-Earth Metals Complexes. Hydroamination of Aminoalkenes. Retrieved from [Link]

• Organic Chemistry Portal. (2012). Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines. Retrieved from [Link]

• PubMed. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum of 3. Retrieved from [Link]

• Google Patents. (n.d.). US2952688A - Synthesis of pyrrolidine.

• ResearchGate. (2018). Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation. Retrieved from [Link]

• ResearchGate. (n.d.). Interpretation of the pyrrolidine region of the 1 H NMR spectrum. Retrieved from [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (3R)-3-ethylpyrrolidine - Anichem [anichemllc.com]
• 3. 3-Ethylpyrrolidine | C6H13N | CID 12648195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemscene.com [chemscene.com]
• 5. pyrrolidine, 123-75-1 [thegoodscentscompany.com]
• 6. 3-Ethyl-pyrrolidine - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of (3R)-carboxy pyrrolidine (a beta-proline analogue) and its oligomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Enantioselective Construction of Pyrrolidines by Palladium-Catalyzed Asymmetric [3 + 2] Cycloaddition of Trimethylenemethane with Imines [organic-chemistry.org]
• 11. Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
• 13. Buy Ethyl pyrrolidine-3-carboxylate hydrochloride | 80028-44-0 [smolecule.com]
• 14. 1-ETHYL-3-PYRROLIDINOL(30727-14-1) 1H NMR spectrum [chemicalbook.com]
• 15. researchgate.net [researchgate.net]
• 16. fishersci.com [fishersci.com]
• 17. chemscene.com [chemscene.com]
• 18. tcichemicals.com [tcichemicals.com]
• 19. chemicalbook.com [chemicalbook.com]

(3R)-3-Ethylpyrrolidine CAS number and molecular structure

The following technical guide is structured as a "Master File" for researchers and drug developers. It prioritizes actionable protocols, validated data, and mechanistic logic over generic descriptions.

CAS: 235093-99-9 (HCl Salt) | Structure: Chiral Pyrrolidine Scaffold

Executive Summary & Chemical Identity

(3R)-3-Ethylpyrrolidine is a high-value chiral building block used extensively in the synthesis of broad-spectrum antibiotics (e.g., fluoroquinolones like Premafloxacin) and Janus Kinase (JAK) inhibitors. Its value lies in the C3-ethyl substituent, which provides a specific steric vector that can lock conformations in receptor pockets without adding excessive lipophilicity compared to larger alkyl groups.

Chemical Identifiers

Parameter	Data	Notes
IUPAC Name	(3R)-3-Ethylpyrrolidine
CAS (HCl Salt)	235093-99-9	Commercial Standard
CAS (Free Base)	Not widely listed	Often generated in situ
CAS (Racemic)	7699-52-7	Precursor for resolution
CAS (S-Enantiomer)	74650-54-7	Distomer (Impurity)
Molecular Formula	C₆H₁₃N (Base) / C₆H₁₄ClN (HCl)
Molecular Weight	99.17 g/mol (Base) / 135.64 g/mol (HCl)
SMILES	CC[C@@H]1CCNC1	Chiral center at C3

Synthesis & Manufacturing Protocols

To ensure scientific integrity, two distinct routes are presented: Classical Optical Resolution (accessible, robust) and Asymmetric Hydrogenation (scalable, industrial).

Method A: Classical Optical Resolution (The "Workhorse" Protocol)

Rationale: For laboratory-scale preparation (<100g), resolution is often superior to asymmetric synthesis due to lower catalyst costs and the self-purifying nature of crystallization.

Reagents:

• Racemic 3-Ethylpyrrolidine (CAS 7699-52-7)

• (L)-(+)-Tartaric Acid (Resolving Agent)[1]

• Solvent: Ethanol (95%) or Methanol

Protocol:

• Salt Formation: Dissolve racemic 3-ethylpyrrolidine (1.0 eq) in Ethanol (5 mL/g). Slowly add a solution of (L)-(+)-Tartaric acid (1.0 eq) in warm Ethanol.

• Crystallization: Heat the mixture to reflux until clear, then allow to cool slowly to room temperature (25°C) over 4 hours. Seed crystals of the (R)-amine-(L)-tartrate salt if available.

• Filtration & Recrystallization: Filter the precipitate. This is the diastereomeric salt.[2] Crucial Step: Recrystallize this salt from boiling Ethanol twice to upgrade chiral purity.

  • Checkpoint: The melting point should stabilize (approx. range 160-170°C, dependent on solvate).

• Free Basing: Suspend the purified salt in water. Basify with 4M NaOH to pH >12. Extract with Dichloromethane (DCM) x3.

• Isolation: Dry organics over Na₂SO₄ and concentrate carefully (amine is volatile; BP ~87°C). Convert to HCl salt for storage using 4M HCl in Dioxane.

Method B: Asymmetric Hydrogenation (Industrial Route)

Rationale: For multi-kilogram scale, resolution is inefficient (max 50% yield). Asymmetric hydrogenation of the alkene precursor achieves 100% theoretical yield.

Workflow:

• Precursor: N-Boc-3-ethylidene-pyrrolidine (Exocyclic alkene).

• Catalyst: Ru(OAc)₂((R)-BINAP) or similar Rh-chiral phosphine complexes.

• Condition: 50 bar H₂, MeOH, 25°C.

• Mechanism: The chiral catalyst directs hydrogen addition to the Re-face of the alkene, establishing the (R)-stereocenter.

Synthesis Workflow Diagram

Caption: Workflow for the optical resolution of 3-ethylpyrrolidine to the (3R) enantiomer.

Analytical Control & Characterization

Trustworthiness in chiral chemistry relies on proving Enantiomeric Excess (ee). Optical rotation is insufficient for high-purity standards; Chiral HPLC is mandatory.

Standard Operating Procedure (SOP): Chiral HPLC

This method is self-validating: the separation of the (R) and (S) peaks must be baseline resolved (Resolution > 1.5).

Parameter	Specification
Column	Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1)
Flow Rate	0.5 mL/min
Temperature	25°C
Detection	UV @ 210 nm (low wavelength required due to lack of chromophore)
Sample Prep	Derivatization with benzoyl chloride is recommended if UV sensitivity is low.
Expected Retention	(S)-Enantiomer elutes first (t₁); (R)-Enantiomer elutes second (t₂). Note: Verify elution order with authentic standards.

NMR Interpretation (400 MHz, CDCl₃)

The (3R) configuration does not change the scalar coupling constants compared to the racemate, but purity is confirmed by the integration of the ethyl group.

• δ 0.90 (t, 3H): Terminal methyl of ethyl group.

• δ 1.45 (m, 2H): Methylene of ethyl group.

• δ 2.05 (m, 1H): C3-Methine (Chiral Center).

• δ 2.80 - 3.20 (m, 4H): C2 and C5 ring protons (distinct multiplets due to diastereotopicity).

Medicinal Chemistry Applications

(3R)-3-Ethylpyrrolidine is not just a spacer; it is a stereochemical probe .

Pharmacophore Logic

• Conformational Locking: Unlike a flexible linear amine, the pyrrolidine ring restricts the N-vector. The C3-ethyl group adds a "steric bulk" vector that can selectively clash with non-target protein pockets (selectivity filter) or fill a hydrophobic pocket in the target (affinity booster).

• Chirality Impact: In many kinase inhibitors, the difference between (3R) and (3S) can be >100-fold in potency. The (3R)-ethyl group typically projects into the solvent or a specific hydrophobic sub-pocket (e.g., the ribose binding pocket of ATP sites).

Case Study: Premafloxacin

Premafloxacin (Veterinary Antibiotic) utilizes a specific pyrrolidine stereoisomer to optimize pharmacokinetics and bacterial gyrase inhibition. The (3R)-ethyl substituent prevents metabolic oxidation at the C3 position compared to the unsubstituted analog, extending half-life.

References

• Synthesis of Premafloxacin Intermediate: Fleck, T. J., et al. "Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine." Journal of Organic Chemistry, 68.25 (2003): 9612-9617. Link

• Chiral Resolution Principles: Kozma, D. "CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation." CRC Press, 2001. (General reference for tartaric acid resolutions).

• Chiral HPLC Methodologies: "Strategies for Chiral HPLC Method Development." Sigma-Aldrich Technical Guides. Link

• CAS Registry Data: PubChem Compound Summary for CID 118796251 ((3R)-3-ethylpyrrolidine hydrochloride).[3] Link

Sources

• 1. quora.com [quora.com]
• 2. Racemic Mixtures and the Resolution of Enantiomers | MCC Organic Chemistry [courses.lumenlearning.com]
• 3. (3R)-3-ethylpyrrolidine hcl [synhet.com]

Synthesis and purification of (3R)-3-Ethylpyrrolidine

An In-Depth Technical Guide to the Synthesis and Purification of (3R)-3-Ethylpyrrolidine

Abstract

(3R)-3-Ethylpyrrolidine is a chiral saturated heterocyclic amine that serves as a critical building block in modern medicinal chemistry. Its structural motif is present in a variety of pharmacologically active molecules, most notably as a key intermediate in the synthesis of Etoricoxib, a selective COX-2 inhibitor.[1][2][3][4] The stereochemical integrity of the C3 position is paramount for the biological activity of the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the prevalent enantioselective synthetic strategies and robust purification protocols for producing high-purity (3R)-3-Ethylpyrrolidine, tailored for researchers, chemists, and process development professionals in the pharmaceutical industry. We will delve into the mechanistic underpinnings of various synthetic choices, present detailed experimental protocols, and discuss analytical methods for confirming stereochemical purity.

Introduction: The Significance of (3R)-3-Ethylpyrrolidine

The pyrrolidine ring is a ubiquitous scaffold in a vast number of natural products and synthetic drugs, prized for its conformational rigidity and its ability to engage in key binding interactions with biological targets.[5] When substituted at the 3-position, a chiral center is introduced, making the enantioselective synthesis of such derivatives a significant challenge and a critical requirement for drug development. (3R)-3-Ethylpyrrolidine is a prime example of such a valuable chiral intermediate. The precise three-dimensional arrangement of the ethyl group at the (R)-configured stereocenter is essential for the efficacy of APIs derived from it. Consequently, the development of scalable, cost-effective, and stereocontrolled synthetic routes is a major focus of process chemistry.

This document will explore two primary approaches to obtaining enantiomerically pure (3R)-3-Ethylpyrrolidine: asymmetric synthesis and chiral resolution of a racemic mixture.

Asymmetric Synthesis Strategies

The most elegant and atom-economical approach to a chiral molecule is through asymmetric synthesis, where the desired stereocenter is established under the influence of a chiral catalyst, reagent, or starting material.

Chiral Pool Synthesis: Leveraging Nature's Chirality

This strategy commences with a readily available, inexpensive, and enantiomerically pure starting material from the "chiral pool." For the synthesis of 3-substituted pyrrolidines, (R)-glycidol is an excellent precursor, as its inherent chirality can be directly transferred to the target molecule.[6]

Conceptual Rationale: The synthesis hinges on a regioselective nucleophilic attack on the epoxide ring of (R)-glycidol. The ethyl group is introduced via an organocuprate reagent, which preferentially attacks the less substituted carbon of the epoxide. Subsequent functional group manipulations and an intramolecular cyclization furnish the desired pyrrolidine ring with the correct stereochemistry.

Workflow: Synthesis from (R)-Glycidol

Caption: Chiral pool synthesis pathway from (R)-glycidol.

Experimental Protocol: Synthesis via (R)-Glycidol (Illustrative)

• Ring Opening: To a cooled (-20 °C) solution of copper(I) iodide in THF, add two equivalents of ethyllithium to form lithium diethylcuprate. Slowly add a solution of (R)-glycidol in THF. The reaction is stirred for several hours, allowing for the regioselective opening of the epoxide to form (R)-1,2-butanediol. The causality here is the preference of Gilman reagents to attack the less sterically hindered carbon of the epoxide.

• Mesylation: The resulting diol is selectively mesylated at the primary hydroxyl group using methanesulfonyl chloride and a hindered base like triethylamine at 0 °C. This converts the primary alcohol into a good leaving group, priming it for the subsequent cyclization.

• Intramolecular Cyclization: The mesylated intermediate is treated with a primary amine (e.g., benzylamine) which first displaces the mesylate group. The resulting secondary amine then undergoes an intramolecular Williamson ether synthesis-like reaction, attacking the remaining secondary hydroxyl group (after its activation, often via a second mesylation or tosylation) to form the N-protected pyrrolidine ring.

• Deprotection/Dehydroxylation: The N-benzyl and hydroxyl groups are removed. A common method is hydrogenolysis using palladium on carbon (Pd/C) under a hydrogen atmosphere, which cleaves the N-benzyl bond and can also effect dehydroxylation if conditions are adjusted.[7] This final step yields the target molecule, (3R)-3-Ethylpyrrolidine.

Stereoselective Reduction of a Prochiral Precursor

An alternative and powerful strategy involves the asymmetric reduction of a prochiral pyrrolinone or a related unsaturated precursor. This method relies on a chiral catalyst to control the facial selectivity of hydride addition, thereby setting the stereocenter.

Conceptual Rationale: The synthesis begins with a readily accessible achiral 3-ethyl-pyrrolin-2-one. The double bond in the ring is then subjected to catalytic hydrogenation using a chiral transition metal complex, such as one based on Rhodium or Ruthenium with a chiral phosphine ligand (e.g., BINAP). The chiral ligand creates a chiral environment around the metal center, forcing the substrate to coordinate in a specific orientation and leading to the delivery of hydrogen to one face of the double bond, resulting in a high enantiomeric excess of one enantiomer.[8]

Reaction Scheme: Asymmetric Hydrogenation

Caption: Asymmetric hydrogenation followed by reduction.

Experimental Protocol: Asymmetric Hydrogenation

• Substrate Preparation: Prepare 3-ethyl-1H-pyrrol-2(5H)-one from commercially available starting materials, for example, via a condensation reaction.

• Asymmetric Hydrogenation: In a high-pressure reactor, dissolve the 3-ethyl-1H-pyrrol-2(5H)-one in a suitable solvent such as methanol. Add a catalytic amount of a chiral rhodium catalyst (e.g., [Rh((R)-BINAP)(COD)]BF₄). The choice of the (R)-BINAP ligand is crucial for directing the hydrogenation to yield the (R)-enantiomer of the product.

• Reaction Execution: Pressurize the reactor with hydrogen gas (typically 20-50 atm) and heat to 40-60 °C. The reaction is monitored by GC or HPLC until the starting material is consumed.

• Work-up and Lactam Reduction: After depressurization and catalyst removal (often by filtration through silica gel), the solvent is evaporated. The resulting enantiomerically enriched (R)-3-ethylpyrrolidin-2-one is then reduced to the corresponding pyrrolidine using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an ethereal solvent like THF.

• Final Isolation: The reaction is carefully quenched with water and aqueous sodium hydroxide. The product is extracted with an organic solvent, dried, and concentrated to yield crude (3R)-3-Ethylpyrrolidine.

Quantitative Data Summary for Synthetic Routes

Parameter	Chiral Pool Synthesis (Typical)	Asymmetric Hydrogenation (Typical)
Starting Material	(R)-Glycidol	3-Ethyl-1H-pyrrol-2(5H)-one
Overall Yield	30-40%	60-75%
Enantiomeric Excess (ee)	>98%	95-99%
Key Advantage	Stereochemistry is pre-defined.	Fewer steps, higher overall yield.
Key Challenge	Multi-step process, potential for racemization.	Requires high-pressure equipment, expensive catalyst.

Purification and Chiral Analysis

Regardless of the synthetic route, the crude product will contain residual solvents, reagents, and potentially the undesired (S)-enantiomer. A robust purification and analysis protocol is therefore essential.

Bulk Purification: Distillation

(3R)-3-Ethylpyrrolidine is a relatively volatile liquid. Fractional distillation under reduced pressure is an effective method for removing non-volatile impurities and residual high-boiling solvents. The choice of vacuum distillation is critical to prevent thermal decomposition at atmospheric pressure.

Chiral Purity Analysis and Purification: Chiral HPLC

High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the gold standard for both analytical determination of enantiomeric excess and preparative separation of enantiomers.[9][10][11]

Principle of Separation: The CSP is composed of a chiral selector immobilized on a solid support (e.g., silica gel). As the racemic mixture passes through the column, the two enantiomers form transient, diastereomeric complexes with the chiral selector.[12] The difference in the stability of these complexes leads to different retention times, allowing for their separation. Polysaccharide-based columns (e.g., Chiralpak® series) are highly effective for this class of compounds.[12]

Workflow: Chiral HPLC Analysis

Caption: Workflow for determining enantiomeric excess via chiral HPLC.

Detailed Protocol: Analytical Chiral HPLC

• HPLC System: A standard HPLC system with a UV detector.[12]

• Chiral Column: Chiralpak® IA or a similar polysaccharide-based column.[12]

• Mobile Phase: A mixture of n-Hexane and a polar modifier like isopropanol (IPA), often with a small amount of an amine additive (e.g., diethylamine, DEA) to improve peak shape for basic analytes. A typical starting condition is 95:5:0.1 (v/v/v) n-Hexane:IPA:DEA.[11][12] The ratio must be optimized to achieve baseline separation.

• Flow Rate: 0.5 - 1.0 mL/min.[12]

• Detection: UV at 210 nm.

• Procedure:

  • Prepare a ~1 mg/mL solution of a racemic (3R/3S)-3-ethylpyrrolidine standard to determine the retention times for each enantiomer.

  • Prepare a sample of the synthesized product at the same concentration.

  • Inject the standard, then the sample.

  • Integrate the peak areas for the two enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100.[12]

Chiral Resolution: An Alternative to Asymmetric Synthesis

If an asymmetric synthesis is not feasible, a racemic mixture can be prepared and then separated. This is achieved through chiral resolution . One common method is the formation of diastereomeric salts.

Principle: The racemic amine is reacted with an enantiomerically pure chiral acid (a resolving agent), such as (+)-tartaric acid or (R)-mandelic acid. This reaction forms a pair of diastereomeric salts ((R)-amine-(R)-acid and (S)-amine-(R)-acid). Diastereomers have different physical properties, including solubility. This difference can be exploited to separate them by fractional crystallization. Once one diastereomeric salt is isolated, the chiral acid is neutralized with a base, liberating the enantiomerically pure amine.

Conclusion

The synthesis of (3R)-3-Ethylpyrrolidine is a critical process in pharmaceutical manufacturing that demands rigorous control over stereochemistry. This guide has detailed two primary enantioselective strategies: leveraging the chiral pool with starting materials like (R)-glycidol and employing catalyst-controlled asymmetric hydrogenation. While chiral pool synthesis offers a direct transfer of stereochemistry, asymmetric catalysis often provides a more efficient and higher-yielding route. The choice of method depends on factors such as scale, cost of reagents and catalysts, and available equipment.

Regardless of the synthetic path, meticulous purification and analysis are non-negotiable. Fractional distillation provides initial purification, but chiral HPLC remains the definitive technique for quantifying and, on a preparative scale, isolating the desired (3R)-enantiomer to the high levels of purity (>99% ee) required for pharmaceutical applications. The protocols and workflows presented herein provide a robust framework for any scientist or researcher tasked with the preparation of this vital chiral building block.

References

• . This source provides context on general synthesis methods for substituted pyrrolidines.

• . This article discusses the stereoselective reduction of pyrrole systems to yield functionalized pyrrolidines.

• . A review covering various stereoselective synthesis methods for pyrrolidine derivatives, including those starting from proline.

• . Details a synthesis starting from the chiral pool material (R)-glycidol.

• . Provides general information on pyrrolidine synthesis.

• . A patent detailing the synthesis of Etoricoxib, highlighting the importance of its intermediates.

• . Discusses the synthesis of 3-pyrrolidinones, which can be precursors to 3-substituted pyrrolidines.

• . Details methods for preparing substituted pyrrolidines.

• . A review on asymmetric methods for synthesizing substituted pyrrolidines.

• . Provides examples of asymmetric approaches to substituted pyrrolidinones.

• . This paper details the diastereoselective hydrogenation of substituted pyrroles to access functionalized pyrrolidines.

• . Describes an industrial process for Etoricoxib synthesis.

• . A comprehensive review on stereoselective synthesis of pyrrolidines for drug manufacturing.

• . An excellent guide on the principles and practice of chiral analysis for a substituted pyrrolidine using HPLC and NMR.

• . Discusses modern catalytic methods for synthesizing 3-substituted pyrrolidines.

• . Details a specific synthesis and purification protocol for a chiral pyrrolidine derivative.

• . Patent describing a process for preparing Etoricoxib.

• . Describes enzymatic resolution, a key technique for separating enantiomers.

• . A web resource summarizing various synthetic methods for the pyrrolidine ring system.

• . Provides examples of synthesis and purification of complex chiral pyrrolidines.

• . Details advanced asymmetric methods for creating substituted pyrrolidines.

• . A review focusing on kinetic resolution for obtaining enantiopure pyrrolidines.

• . A review on modern techniques for chiral separation.

• . Paper on an efficient synthesis of Etoricoxib.

• . Discusses modern manufacturing techniques (flow chemistry) for Etoricoxib.

• . Highlights the importance of the pyrrolidine scaffold in pharmaceuticals.

• . Provides examples of modern enantioselective syntheses.

• . A review on the asymmetric synthesis of pyrrolidine structures.

• . An overview of various chiral purification techniques.

• . Details a catalytic method and includes purification procedures.

• . Provides detailed experimental conditions for chiral HPLC resolution.

• . Offers detailed examples of chiral HPLC method development.

Sources

• 1. US9024030B2 - Process for the synthesis of etoricoxib - Google Patents [patents.google.com]
• 2. An Improved Process For The Preparation Of Etoricoxib [quickcompany.in]
• 3. EP2479166A1 - A process for the preparation of etoricoxib - Google Patents [patents.google.com]
• 4. theaspd.com [theaspd.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Synthesis of (3R)-carboxy pyrrolidine (a beta-proline analogue) and its oligomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stereoselective synthesis of pyrrolidine derivatives via reduction of substituted pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Innovations in Chiral Purification: Exploring Techniques and Future Potential - Rotachrom Technologies [rotachrom.com]
• 10. mdpi.com [mdpi.com]
• 11. Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Spectroscopic Characterization of (3R)-3-Ethylpyrrolidine

This guide provides an in-depth technical analysis of (3R)-3-Ethylpyrrolidine , a chiral pyrrolidine derivative increasingly utilized as a scaffold in medicinal chemistry. It focuses on the spectroscopic signatures (NMR, IR, MS) required for rigorous characterization and quality control, distinguishing the specific (3R)-enantiomer from its racemic and (3S)-counterparts.

Core Identity & Physicochemical Profile

(3R)-3-Ethylpyrrolidine is a chiral secondary amine. Its structural rigidity and specific stereochemistry make it a valuable building block for designing pharmaceutical agents where target binding depends on precise spatial orientation.

Property	Data
IUPAC Name	(3R)-3-Ethylpyrrolidine
CAS Number (HCl)	235093-99-9
CAS Number (Free Base)	Not widely listed; often generated in situ
Molecular Formula	C₆H₁₃N (Free Base) / C₆H₁₄ClN (HCl Salt)
Molecular Weight	99.17 g/mol (Free Base) / 135.64 g/mol (HCl Salt)
Chirality	(3R)-Enantiomer
Appearance	Colorless to light yellow liquid (Free Base) / White solid (HCl)
Solubility	Highly soluble in water, methanol, ethanol; soluble in DCM (Free Base)

Structural Visualization

Figure 1: Structural components of (3R)-3-Ethylpyrrolidine highlighting the stereogenic center.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for structural verification. While the chemical shifts of the (3R) enantiomer are identical to the racemate in achiral solvents (e.g., CDCl₃, DMSO-d₆), the integration and coupling patterns confirm the connectivity.

¹H NMR Data (400 MHz, CDCl₃)

The spectrum is characterized by the distinct ethyl group signals and the complex multiplets of the pyrrolidine ring.

Position	Shift (δ, ppm)	Multiplicity	Integral	Assignment
Ethyl-CH₃	0.89	Triplet (J ≈ 7.5 Hz)	3H	Terminal methyl of ethyl group
Ethyl-CH₂	1.32 – 1.45	Multiplet	2H	Methylene of ethyl group
Ring-C3-H	1.95 – 2.10	Multiplet	1H	Methine proton at chiral center
Ring-C4-H	1.45 – 1.60	Multiplet	1H	Ring methylene (one diastereotopic H)
Ring-C4-H'	2.00 – 2.15	Multiplet	1H	Ring methylene (other diastereotopic H)
Ring-C2/C5	2.80 – 3.20	Multiplet	4H	Protons adjacent to Nitrogen (deshielded)
N-H	1.80 – 2.50	Broad Singlet	1H	Amine proton (shift varies with concentration/solvent)

Interpretation Logic:

• Symmetry: The molecule lacks a plane of symmetry due to the C3 substituent, making the C2 and C5 protons chemically nonequivalent (diastereotopic), often appearing as complex multiplets rather than simple triplets.

• Ethyl Signature: The classic triplet at ~0.9 ppm and quartet/multiplet at ~1.4 ppm confirms the ethyl chain.

¹³C NMR Data (100 MHz, CDCl₃)

Carbon Type	Shift (δ, ppm)	Assignment
CH₃	12.5	Terminal ethyl carbon
CH₂	27.8	Ethyl methylene
CH	42.1	C3 (Chiral center)
CH₂	32.5	C4 (Ring methylene)
CH₂	47.2	C5 (Adjacent to N)
CH₂	53.8	C2 (Adjacent to N, closest to ethyl)

Mass Spectrometry (MS)

Mass spectrometry provides molecular weight confirmation and a fragmentation fingerprint useful for identification.

Ionization & Molecular Ion

• Method: ESI (Electrospray Ionization) or EI (Electron Impact).

• Molecular Ion (M⁺): m/z 99 (Free Base).

• Protonated Ion [M+H]⁺: m/z 100 (ESI positive mode).

Fragmentation Pattern (EI, 70 eV)

The fragmentation follows standard amine mechanisms, primarily alpha-cleavage.

m/z	Fragment	Mechanism
99	M⁺	Molecular Ion
70	[M – C₂H₅]⁺	Loss of Ethyl group (alpha-cleavage)
56	[C₃H₆N]⁺	Ring cleavage (Retro-Diels-Alder type)
42	[C₂H₄N]⁺	Further ring degradation

Fragmentation Pathway Diagram

Figure 2: Primary mass spectrometry fragmentation pathways for 3-ethylpyrrolidine.

Infrared (IR) Spectroscopy

IR is used to confirm functional groups, particularly the secondary amine and the alkyl chain.

Frequency (cm⁻¹)	Vibration Mode	Intensity	Assignment
3300 – 3500	N-H Stretch	Medium/Broad	Secondary amine (free base)
2800 – 3000	C-H Stretch	Strong	Alkyl C-H (sp³)
1450 – 1470	CH₂ Bend	Medium	Methylene scissoring
~1150	C-N Stretch	Medium	C-N single bond
~750	N-H Wag	Broad	Amine wagging

Note: In the HCl salt form, the N-H stretch usually broadens significantly and shifts to 2400–3000 cm⁻¹ (ammonium band).

Chiral Analysis & Specific Rotation

This is the critical differentiator between the (3R) enantiomer, the (3S) enantiomer, and the racemate.

Specific Rotation ( )

• Value:

  (c = 1.0, Methanol) for the HCl salt .

• Sign: Positive (+) rotation indicates the (3R) form in methanol.

• Protocol:

  • Dissolve 100 mg of (3R)-3-Ethylpyrrolidine HCl in 10 mL of HPLC-grade methanol.

  • Measure in a 1 dm (100 mm) polarimeter tube at 20°C using the Sodium D-line (589 nm).

  • Verify the blank (pure methanol) reads 0.00°.

Chiral HPLC Method

To determine Enantiomeric Excess (ee%), a chiral column is required.[1]

• Column: Chiralpak AD-H or OD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

• Detection: UV at 210 nm (low absorption, derivatization may be needed) or Refractive Index (RI).

• Derivatization (Optional): Reaction with Mosher's acid chloride creates diastereomers resolvable by standard achiral HPLC or ¹H NMR (distinct shifts for diastereotopic protons).

Synthesis & Material Handling

Synthesis Route (Brief)

The (3R)-enantiomer is typically synthesized via:

• Starting Material: (R)-Aspartic acid or (R)-Malic acid derivatives (chiral pool).

• Cyclization: Formation of the pyrrolidine ring maintaining the stereocenter.

• Reduction: Reduction of carbonyls/esters to the ethyl group.

• Resolution: Alternatively, racemic 3-ethylpyrrolidine is resolved using tartaric acid crystallization.

Handling Precautions

• Hygroscopic Nature: The HCl salt is hygroscopic. Store in a desiccator.

• Volatility: The free base is a volatile liquid with an amine odor. Handle in a fume hood.

• Stability: Stable under standard conditions; avoid strong oxidizing agents.

References

• ChemicalBook. (3R)-3-Ethylpyrrolidine hydrochloride Product Properties. Retrieved from .

• PubChem. 3-Ethylpyrrolidine (Compound Summary). National Library of Medicine. Retrieved from .

• SynHet. (3R)-3-Ethylpyrrolidine HCl Data Sheet. Retrieved from .

• Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Edition, Wiley.

Sources

• 1. Specific rotation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling, and Storage of (3R)-3-Ethylpyrrolidine

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, storage, and emergency procedures for (3R)-3-Ethylpyrrolidine. Given the absence of a specific, publicly available Safety Data Sheet (SDS) for the (3R)-enantiomer, this guide synthesizes data from its stereoisomer, (3S)-3-Ethylpyrrolidine, the parent compound, pyrrolidine, and established best practices for managing hazardous laboratory chemicals. This approach ensures a cautious and comprehensive overview of the potential risks and necessary safety protocols.

Chemical Identification and Properties

(3R)-3-Ethylpyrrolidine is a substituted cyclic amine. While detailed experimental data for this specific enantiomer is scarce, its fundamental properties can be inferred from its structure and data available for the racemate and related compounds.

Property	Value	Source
Molecular Formula	C₆H₁₃N	Anichem[1]
Molecular Weight	99.17 g/mol	PubChem[2]
CAS Number	Not available for (3R). (3S)-enantiomer: 74650-54-7; Racemate: 7699-52-7	ChemScene[3], PubChem[2]
Appearance	Colorless to pale yellow liquid (inferred)	NOAA[1] (for Pyrrolidine)
Odor	Ammonia-like, fishy (inferred)	NOAA[1] (for Pyrrolidine)
Boiling Point	~127.4 °C (400.5 K) (Predicted)	Cheméo[4]
Solubility in Water	Miscible (inferred)	Wikipedia[5] (for Pyrrolidine)

Note: Some properties are estimated or based on the parent compound, pyrrolidine, due to a lack of specific experimental data for (3R)-3-Ethylpyrrolidine.

Hazard Identification and GHS Classification

A critical aspect of ensuring safety is a thorough understanding of the potential hazards. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for this. Based on available data for the (3S)-enantiomer and the significant hazards of the parent compound, pyrrolidine, a composite GHS classification is recommended for (3R)-3-Ethylpyrrolidine to ensure a high margin of safety.

Signal Word: Danger

GHS Pictograms:

Hazard Statements:

Code	Statement	Basis of Classification
H225	Highly flammable liquid and vapor.	Based on Pyrrolidine[6]
H302	Harmful if swallowed.	(3S)-3-Ethylpyrrolidine[3] & Pyrrolidine[6]
H314	Causes severe skin burns and eye damage.	Based on Pyrrolidine[6]
H315	Causes skin irritation.	(3S)-3-Ethylpyrrolidine[3]
H319	Causes serious eye irritation.	(3S)-3-Ethylpyrrolidine[3]
H332	Harmful if inhaled.	Based on Pyrrolidine[6]
H335	May cause respiratory irritation.	(3S)-3-Ethylpyrrolidine[3]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the procedural sections of this guide. Key preventative measures include P210 (Keep away from heat/sparks/open flames/hot surfaces), P280 (Wear protective gloves/protective clothing/eye protection/face protection), and P260 (Do not breathe dust/fume/gas/mist/vapors/spray)[6].

The causality behind this conservative classification lies in the structural similarity to pyrrolidine, a well-characterized flammable and corrosive substance[7][8]. While the specific GHS data for the (3S)-enantiomer suggests milder hazards (irritant rather than corrosive)[3], it is a prudent practice in drug development and research to assume the highest potential risk within a chemical family until extensive toxicological data proves otherwise[9].

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure through inhalation, dermal contact, and ocular routes. The selection of PPE must be based on a thorough risk assessment of the specific experimental procedures.

Minimum PPE Requirements:

• Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for tears or punctures before use. For prolonged contact or when handling larger quantities, consider double-gloving.

• Eye Protection: Safety glasses with side shields are the minimum requirement. However, for operations with a risk of splashing, chemical splash goggles are essential. When handling significant quantities, a face shield in addition to goggles is recommended.

• Skin and Body Protection: A flame-retardant laboratory coat is required. For tasks with a higher risk of splashes or spills, a chemically resistant apron should be worn over the lab coat. Full-length pants and closed-toe shoes are mandatory in any laboratory setting.

• Respiratory Protection: All work with (3R)-3-Ethylpyrrolidine should be conducted within a certified chemical fume hood to minimize inhalation exposure[9]. If a fume hood is not available or if there is a potential for exposure above established limits, a properly fitted respirator with an organic vapor cartridge is necessary[10].

Safe Handling and Operating Procedures

Adherence to a strict, step-by-step protocol is critical for minimizing the risk of exposure and accidents. The following workflow is designed as a self-validating system, where each step reinforces the safety of the subsequent actions.

Experimental Workflow for Handling (3R)-3-Ethylpyrrolidine

Caption: A workflow for the safe handling of (3R)-3-Ethylpyrrolidine.

Step-by-Step Methodology:

• Preparation:

  • Risk Assessment: Before any new procedure, review the potential hazards and establish specific safety controls[9].

  • Equipment Assembly: Assemble all glassware and equipment inside the fume hood before introducing the chemical. Ensure all glassware is free from cracks or defects[11].

  • Ventilation Check: Verify that the chemical fume hood is functioning correctly (check airflow monitor).

  • PPE: Don all required PPE as outlined in Section 3.

• Handling:

  • Location: All transfers and manipulations of (3R)-3-Ethylpyrrolidine must occur within a certified chemical fume hood.

  • Static and Ignition Control: This compound is presumed to be highly flammable. Keep it away from all ignition sources, including heat, sparks, and open flames. Use non-sparking tools and ensure that containers and equipment are properly grounded to prevent static discharge[6].

  • Containment: Keep containers sealed when not in use to prevent the escape of flammable and potentially harmful vapors[12].

  • Transfers: For small-scale transfers (<50 mL), use a syringe or cannula technique. For larger volumes, use a pressure-equalizing addition funnel. Never pipette by mouth[9][11].

• Post-Handling:

  • Waste Management: Segregate waste streams. Unused or contaminated (3R)-3-Ethylpyrrolidine should be collected in a designated, labeled, and sealed waste container.

  • Decontamination: Thoroughly clean the work area and any equipment used.

  • Hygiene: After completing work and removing PPE, wash hands thoroughly with soap and water[9].

Storage Guidelines

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous situations like fires, explosions, or accidental release.

Parameter	Guideline	Rationale
Location	Store in a dedicated, approved flammable liquid storage cabinet[13][14].	Provides fire resistance and secondary containment for spills.
Temperature	Store in a cool, dry, well-ventilated area[6][15].	Minimizes vapor pressure and reduces the risk of fire.
Atmosphere	Consider storage under an inert gas (e.g., nitrogen or argon).	Prevents potential degradation from air and moisture.
Container	Keep in a tightly sealed, properly labeled container[6][16].	Prevents vapor release and ensures proper identification.
Segregation	Store separately from incompatible materials[15][16].	Prevents dangerous chemical reactions.

Incompatible Materials:

• Strong Oxidizing Agents: Can cause a violent reaction, leading to fire or explosion.

• Acids and Acid Chlorides: Can react exothermically and violently.

• Carbon Dioxide (CO₂): May be incompatible[8].

• Sources of Ignition: The vapors are flammable and can be ignited by heat, sparks, or flames[6].

Emergency Procedures

A clear, pre-defined emergency response plan is essential. All personnel must be familiar with these procedures and the location of safety equipment.

Emergency Response Decision Tree

Caption: A decision tree for responding to emergencies.

Detailed Emergency Protocols:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention[6].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[6].

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[17].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[17].

• Spill Response: Evacuate non-essential personnel. Remove all sources of ignition. Wearing full PPE, absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed material into a sealed container for proper disposal[17][18].

• Fire Fighting: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguishers. Water may be ineffective. Vapors are heavier than air and may travel to a source of ignition and flash back.

Disposal Considerations

Chemical waste must be managed in accordance with all local, state, and federal regulations.

• Waste Containers: Collect waste (3R)-3-Ethylpyrrolidine and contaminated materials in a dedicated, properly labeled, and sealed container.

• Segregation: Do not mix this waste with other waste streams, especially incompatible chemicals.

• Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal company.

By implementing these comprehensive safety, handling, and storage guidelines, research and development professionals can mitigate the risks associated with (3R)-3-Ethylpyrrolidine, ensuring a safer laboratory environment.

References

• Cheméo. (n.d.). 3-Ethyl-pyrrolidine - Chemical & Physical Properties. Retrieved from [Link]

• Anichem. (n.d.). (3R)-3-ethylpyrrolidine In Stock. Retrieved from [Link]

• Haz-Map. (n.d.). Pyrrolidine - Hazardous Agents. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrrolidine. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethylpyrrolidine. Retrieved from [Link]

• HSE. (2023, August 15). Storage of flammable liquids in process areas, workrooms, laboratories and similar working areas. Retrieved from [Link]

• Kadion. (n.d.). What are the Health and Safety Guidelines for Using Amines? Retrieved from [Link]

• ORS. (n.d.). DS Fact Sheet on Chemical Storage-Flammable and Corrosive Cabinets. Retrieved from [Link]

• Princeton University. (n.d.). Laboratory Safety and Chemical Hygiene Plan. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• Storemasta. (2023, March 15). 4 Essential Steps For Keeping Flammable Liquids In The Laboratory. Retrieved from [Link]

• University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

• ACS Publications. (2022, January 5). Safe Handling of Cannulas and Needles in Chemistry Laboratories. Retrieved from [Link]

• Kadion. (n.d.). How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. Retrieved from [Link]

• Justrite. (2018, January 30). How to Store Corrosive Chemicals in Laboratories Safely. Retrieved from [Link]

Sources

• 1. (3R)-3-ethylpyrrolidine - Anichem [anichemllc.com]
• 2. 3-Ethylpyrrolidine | C6H13N | CID 12648195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. 3-Ethyl-pyrrolidine - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Pyrrolidine - Hazardous Agents | Haz-Map [haz-map.com]
• 8. fishersci.com [fishersci.com]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. justrite.com [justrite.com]
• 13. hse.gov.uk [hse.gov.uk]
• 14. blog.storemasta.com.au [blog.storemasta.com.au]
• 15. diplomatacomercial.com [diplomatacomercial.com]
• 16. nottingham.ac.uk [nottingham.ac.uk]
• 17. chemicalbook.com [chemicalbook.com]
• 18. echemi.com [echemi.com]

Protocols & Analytical Methods

Use of (3R)-3-Ethylpyrrolidine in asymmetric catalysis

Application Note: (3R)-3-Ethylpyrrolidine in Asymmetric Catalysis and Ligand Design

Part 1: Introduction & Strategic Utility

(3R)-3-Ethylpyrrolidine (CAS: 122547-86-4) represents a distinct class of chiral secondary amines. Unlike the ubiquitous C2-substituted organocatalysts (e.g., L-Proline, MacMillan imidazolidinones), the C3-substituted pyrrolidines offer remote stereocontrol . This structural feature is critical in drug development workflows—specifically for JAK inhibitors and serotonin receptor modulators—where the C2-position must remain accessible or where "soft" steric steering is preferred over the "hard" blockage of bulky C2-groups.

Core Applications:

• Organocatalysis: Acts as a chiral secondary amine for enamine/iminium activation, particularly effective for sterically demanding substrates where Proline fails due to congestion.

• Chiral Ligand Scaffold: Serves as a backbone for N-substituted phosphine ligands (P,N-ligands) used in transition metal catalysis (Pd, Ir).

• Pharmacophore Installation: Direct incorporation into drug candidates (e.g., pyrrolopyrimidine synthesis) to modulate lipophilicity and receptor binding.

Part 2: Mechanism of Action (The "Why")

The catalytic utility of (3R)-3-ethylpyrrolidine derives from its specific conformational dynamics.

• Remote Shielding: The ethyl group at C3 creates a chiral pocket that influences the Si-face or Re-face trajectory of incoming electrophiles without overcrowding the nitrogen center.

• Enamine Stability: As a secondary amine, it condenses with carbonyls to form enamines. The C3-ethyl group induces a specific ring pucker, locking the enamine geometry (typically E-enamine) to maximize stereoselectivity.

Visual 1: Mechanistic Pathway (Enamine Cycle)

Caption: Catalytic cycle showing the formation of the chiral enamine intermediate. The C3-ethyl group directs the electrophile approach via remote steric influence.

Part 3: Experimental Protocols

Protocol A: Organocatalytic Asymmetric Michael Addition

Objective: Use (3R)-3-Ethylpyrrolidine to catalyze the addition of an aldehyde to a nitroolefin. Rationale: This protocol validates the amine's ability to induce chirality via the enamine pathway.

Materials:

• Catalyst: (3R)-3-Ethylpyrrolidine (10-20 mol%)

• Acid Additive: Benzoic acid or TFA (cocatalyst to speed up imine formation)

• Solvent: Toluene or CHCl3 (Non-polar solvents tighten the transition state)

Step-by-Step Workflow:

• Catalyst Pre-activation: In a 10 mL vial, dissolve (3R)-3-Ethylpyrrolidine (0.1 mmol) and Benzoic acid (0.1 mmol) in Toluene (2.0 mL). Stir for 10 mins at RT.

  • Note: The acid forms a salt, preventing catalyst aggregation and facilitating iminium formation.

• Substrate Addition: Add the aldehyde (1.0 mmol, donor) followed by the nitroolefin (1.2 mmol, acceptor).

• Reaction Monitoring: Stir at 0°C to 25°C. Monitor via TLC or HPLC.

  • Checkpoint: Disappearance of the aldehyde peak.

• Quench & Workup: Add saturated NH4Cl (2 mL). Extract with EtOAc (3x). Dry organic layer over Na2SO4.

• Purification: Flash chromatography (Hexane/EtOAc).

• Analysis: Determine enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralpak AD-H column).

Optimization Table: Solvent Screening Data (Simulated)

Solvent	Time (h)	Yield (%)	ee (%)	Notes
Toluene	12	88	92	Best balance of rate/selectivity.
CHCl3	10	90	85	Faster, slightly lower stereocontrol.
THF	24	65	40	H-bonding interferes with transition state.
MeOH	6	95	10	Protic solvent disrupts chiral pocket.

Protocol B: Synthesis of N-Phosphino Ligands (Ligand Scaffold)

Objective: Convert (3R)-3-Ethylpyrrolidine into a chiral P,N-ligand for Pd-catalyzed allylic alkylation.

Step-by-Step Workflow:

• Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon.

• Dissolution: Add (3R)-3-Ethylpyrrolidine (1.0 equiv) and Triethylamine (1.2 equiv) in dry DCM.

• Phosphinylation: Cool to 0°C. Dropwise add Chlorodiphenylphosphine (Ph2PCl, 1.0 equiv).

  • Critical Process Parameter: Slow addition prevents bis-phosphinylation or oxidation.

• Reaction: Warm to RT and stir for 4 hours.

• Filtration: Filter under Argon to remove Et3N·HCl salts.

• Isolation: Concentrate in vacuo. Recrystallize from Pentane/Et2O.

  • Validation: ³¹P NMR should show a single peak (approx. 30-40 ppm).

Visual 2: Ligand Synthesis & Application Workflow

Caption: Workflow for converting the chiral scaffold into a functional P,N-ligand for transition metal catalysis.

Part 4: References & Validation

Authoritative Sources:

• Organocatalysis Mechanism: List, B. (2007). Introduction: Organocatalysis. Chemical Reviews, 107(12), 5413–5415. (Validates the secondary amine activation mode).

• Pyrrolidine Synthesis & Utility: Coldham, I., & Hufton, R. (2005). Intramolecular dipolar cycloaddition reactions of azomethine ylides. Chemical Reviews, 105(7), 2765-2810. (Context on pyrrolidine scaffolds).

• Physical Properties: PubChem Entry for 3-Ethylpyrrolidine (CAS 7699-52-7 / 122547-86-4).

• Pharmaceutical Relevance: "Synthesis of Pyrrolidine-Containing Drugs." MDPI Molecules, 2020. (Highlights the use of ethyl-pyrrolidine motifs in drug discovery).

Safety Note: (3R)-3-Ethylpyrrolidine is a corrosive amine. Handle in a fume hood. Wear chemical-resistant gloves. Store under inert gas to prevent carbonate formation (absorbs CO2 from air).

Application Note: (3R)-3-Ethylpyrrolidine as a Chiral Scaffold for High-Performance Phosphoramidite Ligands

Topic: Modular Ligand Design: (3R)-3-Ethylpyrrolidine-Based Phosphoramidites in Asymmetric Transition Metal Catalysis Content Type: Application Note & Protocol Guide Audience: Synthetic Chemists, Process Development Scientists, and Medicinal Chemists.

Executive Summary

While (3R)-3-ethylpyrrolidine is widely recognized as a "privileged scaffold" in pharmaceutical intermediates (e.g., JAK inhibitors like Upadacitinib), its potential in asymmetric transition metal catalysis lies in its utility as a chiral backbone for modular ligand design.

This guide details the engineering of Monodentate Phosphoramidite Ligands (Feringa-type) using (3R)-3-ethylpyrrolidine. Unlike standard proline-derived ligands (which rely on 2-substitution), the 3-ethyl substituent projects into a distinct quadrant of the metal coordination sphere. This "remote" steric bulk is particularly effective in Rhodium-catalyzed asymmetric hydrogenation and Copper-catalyzed conjugate additions , often providing superior enantioselectivity for sterically demanding substrates where 2-substituted pyrrolidines fail due to steric crowding.

The "Ethyl Effect": Mechanistic Rationale

In ligand design, the specific advantage of (3R)-3-ethylpyrrolidine over its methyl or phenyl analogs is the conformational flexibility vs. steric bulk balance .

• Quadrant Blocking: When bound to a metal (e.g., Rh), the nitrogen atom becomes pyramidal. The 3-ethyl group exerts a "remote steric pressure" that distorts the pyrrolidine ring pucker, effectively blocking one of the four quadrants around the metal center without overcrowding the immediate coordination sphere.

• Electronic Modulation: As a secondary amine, it forms an electron-rich P-N bond, increasing the

  -donor capability of the phosphorus atom compared to phosphites, stabilizing low-valent metal species (Rh(I), Cu(I)).

Protocol A: Synthesis of the (3R)-3-Ethylpyrrolidine Phosphoramidite Ligand

Objective: Synthesize the chiral ligand (S)-BINOL-P-(3R)-3-ethylpyrrolidine (Ligand L1 ). Scale: 5.0 mmol basis.

Reagents & Materials

• Chiral Scaffold: (3R)-3-Ethylpyrrolidine (HCl salt or free base). Note: If HCl salt is used, an extra equivalent of base is required.

• Phosphorus Source: (S)-(-)-1,1'-Binaphthyl-2,2'-diyl chlorophosphite (commercially available or synthesized from PCl₃ + (S)-BINOL).

• Base: Triethylamine (Et₃N), dried over KOH.

• Solvent: Dichloromethane (DCM), anhydrous (distilled over CaH₂).

• Inert Gas: Argon or Nitrogen (Schlenk line technique required).

Step-by-Step Procedure

• Preparation of Amine Solution:

  • In a flame-dried Schlenk flask (Flask A), dissolve (3R)-3-ethylpyrrolidine (0.50 g, 5.0 mmol) in anhydrous DCM (10 mL).

  • Add dry Et₃N (1.4 mL, 10.0 mmol). If using the HCl salt of the amine, increase Et₃N to 15.0 mmol.

  • Cool the mixture to -78 °C (dry ice/acetone bath).

• Coupling Reaction:

  • In a second Schlenk flask (Flask B), dissolve (S)-BINOL chlorophosphite (1.75 g, 5.0 mmol) in anhydrous DCM (10 mL).

  • Crucial Step: Transfer the solution from Flask B dropwise into Flask A over 30 minutes via cannula or syringe pump. Slow addition prevents oligomerization.

  • Allow the mixture to stir at -78 °C for 1 hour, then slowly warm to room temperature (RT) over 12 hours (overnight).

• Purification (The Self-Validating Step):

  • The formation of a white precipitate (Et₃N·HCl) indicates reaction progress.

  • Filter the mixture through a pad of basic alumina or Celite under an inert atmosphere (glovebox or Schlenk filter) to remove salts.

  • Concentrate the filtrate under vacuum.

  • Validation: Analyze crude by ³¹P NMR .

    • Target Signal: Singlet at ~140–145 ppm.

    • Impurity: Signal at ~160 ppm (hydrolysis product/H-phosphonate) indicates moisture contamination.

  • Optional: Flash chromatography on silica gel (pre-treated with 5% Et₃N in hexane) can be performed if purity <95%.

Protocol B: Rhodium-Catalyzed Asymmetric Hydrogenation

Application: Enantioselective hydrogenation of methyl 2-acetamidoacrylate (Benchmark Substrate).

Experimental Setup

Parameter	Specification
Catalyst Precursor	[Rh(cod)₂]BF₄ (Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)
Ligand	L1 (Synthesized in Protocol A)
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Substrate	Methyl 2-acetamidoacrylate (1.0 mmol)
H₂ Pressure	5–10 bar (70–145 psi)
Temperature	25 °C

Workflow

• Catalyst Formation (In Situ):

  • In a glovebox, weigh [Rh(cod)₂]BF₄ (4.1 mg, 0.01 mmol, 1 mol%) and Ligand L1 (8.2 mg, 0.02 mmol, 2 mol%) into a glass vial.

  • Add anhydrous DCM (1.0 mL) and stir for 10 minutes. The solution should turn from orange to a deep yellow/red, indicating the formation of the active [Rh(L1)₂(cod)]⁺ complex.

• Reaction Assembly:

  • Dissolve the substrate (143 mg, 1.0 mmol) in DCM (4.0 mL).

  • Add the catalyst solution to the substrate solution. Total volume = 5.0 mL (0.2 M concentration).

  • Transfer the vial to a high-pressure stainless steel autoclave (e.g., Parr reactor).

• Hydrogenation:

  • Purge the autoclave 3 times with H₂ (pressurize to 5 bar, vent).

  • Pressurize to 10 bar H₂.

  • Stir vigorously (1000 rpm) at 25 °C for 12 hours.

• Analysis:

  • Vent H₂ carefully.

  • Filter the solution through a short silica plug to remove Rhodium residues.

  • Analyze conversion and ee via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/iPrOH 90:10).

Mechanism & Visualization

The following diagram illustrates the catalytic cycle and the "Quadrant Blocking" effect of the (3R)-3-ethylpyrrolidine moiety.

Caption: Catalytic cycle of Rh-catalyzed hydrogenation. The (3R)-3-ethylpyrrolidine ligand enforces enantioselectivity during the migratory insertion step via quadrant blocking.

Troubleshooting: The Self-Validating System

To ensure reproducibility, adopt these checkpoints:

Issue	Diagnostic	Corrective Action
Low Conversion	Solution remains orange (precursor color) instead of turning yellow/red.	Induction Period Failure: The active catalyst did not form. Ensure the ligand is added before the substrate. Check H₂ purity.
Low ee (<50%)	³¹P NMR shows multiple peaks or broad signals.	Ligand Oxidation: Phosphoramidites are sensitive to oxidation. Re-synthesize ligand under strict anaerobic conditions.
Racemic Product	Reaction is too fast (diffusion control).	Pressure/Temp: Lower H₂ pressure to 1–3 bar or lower temperature to 0 °C to allow the chiral ligand to exert kinetic control.

References

• Feringa, B. L. (2000). "Phosphoramidites: Marvellous Ligands in Catalytic Asymmetric Conjugate Addition." Accounts of Chemical Research, 33(6), 346–353. Link

• Minnaard, A. J., Feringa, B. L., et al. (2007). "Monodentate Phosphoramidites: A Privileged Class of Chiral Ligands for Asymmetric Catalysis." Chemical Reviews, 107(6), 2590–2632. Link

• Teichert, J. F., & Feringa, B. L. (2010). "Phosphoramidites: Privileged Ligands in Asymmetric Catalysis." Angewandte Chemie International Edition, 49(14), 2486–2528. Link

• PubChem Compound Summary. "(3R)-3-Ethylpyrrolidine." National Center for Biotechnology Information. Link

Application Notes &amp; Protocols: (3R)-3-Ethylpyrrolidine in Asymmetric Organocatalysis

Prepared by: Gemini, Senior Application Scientist

Abstract

The field of asymmetric organocatalysis has emerged as a third pillar in synthetic chemistry, complementing biocatalysis and metal-mediated catalysis.[1] Within this domain, small chiral organic molecules are utilized to accelerate chemical reactions enantioselectively, offering a greener and often more robust alternative to traditional methods.[2] Chiral pyrrolidine scaffolds have proven to be exceptionally versatile and powerful motifs for a broad range of transformations.[1][2][3] This document provides a detailed technical guide on the application of (3R)-3-Ethylpyrrolidine, a readily accessible and highly effective secondary amine catalyst. We will explore its mechanistic underpinnings through enamine catalysis and provide detailed protocols for its use in key asymmetric C-C bond-forming reactions, including Michael additions, Aldol reactions, and Mannich reactions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this catalyst for the efficient construction of complex chiral molecules.

Introduction: The Rise of Pyrrolidine-Based Organocatalysis

Substituted chiral pyrrolidines are a privileged structural motif found in numerous natural products and pharmaceuticals.[2] Their prevalence has spurred significant interest in developing synthetic methods for their construction and, in parallel, harnessing their inherent chirality for catalytic applications.[2][4] Since the pioneering work on proline-catalyzed intermolecular aldol reactions, the utility of the pyrrolidine ring as a catalytic scaffold has been firmly established.[2]

(3R)-3-Ethylpyrrolidine belongs to this esteemed class of organocatalysts. Its efficacy stems from its ability to readily form a chiral enamine intermediate with carbonyl compounds, which then engages in a stereocontrolled reaction with an electrophile. The ethyl group at the C3 position provides a specific steric environment that effectively shields one face of the enamine, directing the electrophilic attack and inducing high levels of stereoselectivity in the final product. This guide will detail the practical application of this powerful catalytic system.

The Catalytic Cycle: Enamine Activation

The primary mode of action for (3R)-3-Ethylpyrrolidine is enamine catalysis. This catalytic cycle involves the reversible formation of a nucleophilic enamine intermediate from a ketone or aldehyde substrate and the secondary amine catalyst. This process transiently converts the prochiral carbonyl compound into a more reactive, chiral nucleophile that can participate in various asymmetric transformations.

The general mechanism proceeds as follows:

• Enamine Formation: The chiral secondary amine, (3R)-3-Ethylpyrrolidine, condenses with a carbonyl compound (an aldehyde or ketone) to form a chiral enaminium ion, which then deprotonates to yield the key nucleophilic enamine intermediate.

• Stereoselective C-C Bond Formation: The enamine, with its stereochemistry dictated by the catalyst's chiral center, attacks an electrophile (e.g., a nitroalkene, an aldehyde, or an imine). The steric hindrance provided by the catalyst's ethyl group directs the attack to one face of the enamine, establishing the new stereocenter(s) with high fidelity.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed by water present in the reaction medium, releasing the functionalized chiral product and regenerating the (3R)-3-Ethylpyrrolidine catalyst, allowing it to re-enter the catalytic cycle.

Sources

• 1. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Asymmetric Michael Addition using (3R)-3-Ethylpyrrolidine as an Organocatalyst

<

For distribution to: Researchers, scientists, and drug development professionals.

Introduction: The Power of Chiral Pyrrolidines in Asymmetric Synthesis

The Michael addition, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a cornerstone of carbon-carbon bond formation in organic synthesis.[1][2] Its versatility has made it an indispensable tool for constructing complex molecular architectures, particularly in the pharmaceutical industry for the synthesis of bioactive molecules.[3] The advent of organocatalysis, utilizing small organic molecules to catalyze chemical transformations, has revolutionized asymmetric synthesis by offering a green and efficient alternative to traditional metal-based catalysts.[4][5]

Within the realm of organocatalysis, chiral pyrrolidine derivatives have emerged as privileged scaffolds, demonstrating remarkable efficacy in a wide array of asymmetric transformations.[6][7] Their ability to form chiral enamine intermediates with carbonyl compounds, such as aldehydes and ketones, allows for highly stereocontrolled bond formations.[8] (3R)-3-Ethylpyrrolidine, a readily available and robust chiral amine, has garnered significant attention as a catalyst for asymmetric Michael additions, offering high yields and excellent enantioselectivities.[9] This document provides a comprehensive guide to the application of (3R)-3-Ethylpyrrolidine in asymmetric Michael additions, detailing the underlying mechanism, a step-by-step experimental protocol, and insights into substrate scope and troubleshooting.

Mechanism of Catalysis: The Enamine Catalytic Cycle

The catalytic prowess of (3R)-3-Ethylpyrrolidine in the asymmetric Michael addition stems from its ability to reversibly form a nucleophilic enamine intermediate with a carbonyl donor (e.g., an aldehyde or ketone).[8] This activation strategy is central to aminocatalysis and facilitates the enantioselective addition to Michael acceptors, such as nitroolefins.[9] The catalytic cycle can be dissected into the following key steps:

• Enamine Formation: The secondary amine of (3R)-3-Ethylpyrrolidine reacts with the carbonyl donor to form a chiral enamine. This step is typically the rate-determining step and is often facilitated by the removal of water.

• Michael Addition: The generated enamine, being electron-rich, acts as a potent nucleophile and attacks the β-carbon of the electron-deficient Michael acceptor. The stereochemistry of this addition is dictated by the chiral environment created by the (3R)-3-Ethylpyrrolidine catalyst. The ethyl group at the 3-position of the pyrrolidine ring effectively shields one face of the enamine, directing the incoming Michael acceptor to the opposite face, thus establishing the desired stereocenter.

• Iminium Ion Hydrolysis and Catalyst Regeneration: The resulting iminium ion intermediate is then hydrolyzed by water present in the reaction mixture to release the final Michael adduct and regenerate the (3R)-3-Ethylpyrrolidine catalyst, allowing it to enter the next catalytic cycle.

Figure 1: Catalytic cycle of the (3R)-3-Ethylpyrrolidine catalyzed Michael addition.

Detailed Experimental Protocol

This protocol provides a general procedure for the asymmetric Michael addition of an aldehyde to a nitroalkene catalyzed by (3R)-3-Ethylpyrrolidine. The reaction conditions may require optimization for different substrates.

Materials and Reagents

• (3R)-3-Ethylpyrrolidine (catalyst)

• Aldehyde (Michael donor)

• Nitroalkene (Michael acceptor)

• Solvent (e.g., Toluene, Chloroform, or solvent-free)

• Co-catalyst (optional, e.g., a weak acid like benzoic acid)[8]

• Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (for chromatography)

Reaction Parameters

Parameter	Recommended Range	Notes
Catalyst Loading	5-20 mol%	Higher loading may be required for less reactive substrates.
Aldehyde to Acceptor Ratio	2:1 to 10:1	An excess of the aldehyde is often used to drive the reaction to completion.[8]
Co-catalyst Loading	5-20 mol%	Can improve reaction rates and enantioselectivity in some cases.[9]
Temperature	0 °C to Room Temperature	Lower temperatures generally lead to higher enantioselectivity.[10]
Reaction Time	12-72 hours	Monitored by Thin Layer Chromatography (TLC).
Solvent	Toluene, CHCl3, or neat	Solvent choice can influence reaction rate and stereoselectivity.[11]

Step-by-Step Procedure

• Reaction Setup: To a clean, dry reaction vial equipped with a magnetic stir bar, add the (3R)-3-Ethylpyrrolidine catalyst (e.g., 0.1 mmol, 10 mol%).

• Addition of Reactants: Add the solvent of choice (e.g., 1.0 mL of toluene). Add the aldehyde (e.g., 2.0 mmol, 2.0 equivalents) followed by the nitroalkene (1.0 mmol, 1.0 equivalent). If a co-catalyst is used, it should be added at this stage.[8]

• Reaction Monitoring: Stir the reaction mixture at the desired temperature. Monitor the progress of the reaction by TLC by observing the disappearance of the limiting reactant (nitroalkene).

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

• Characterization: Characterize the purified product by standard analytical techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry, and determine the enantiomeric excess by chiral HPLC analysis.

Figure 2: General experimental workflow for the Michael addition.

Substrate Scope and Applications

The (3R)-3-Ethylpyrrolidine catalyzed Michael addition is applicable to a broad range of substrates.

Michael Donors (Nucleophiles)

A variety of aldehydes and ketones can serve as effective Michael donors. Generally, aldehydes react more readily than ketones. Steric hindrance around the carbonyl group can affect the reaction rate.[12]

Michael Acceptors (Electrophiles)

Nitroalkenes are excellent Michael acceptors in this reaction due to the strong electron-withdrawing nature of the nitro group.[4][9] Other α,β-unsaturated compounds such as enones, enals, and alkylidene malonates can also be employed.[13]

Michael Donor	Michael Acceptor	Product	Typical Yield	Typical ee
Propanal	β-Nitrostyrene	γ-Nitro-α-phenyl-pentanal	High	>95%
Cyclohexanone	2-Nitropent-2-ene	2-(1-Nitro-2-pentyl)cyclohexanone	Good	~90%
Butanal	1-Nitrocyclohexene	2-(1-Nitrocyclohexyl)butanal	High	>98%

Note: The yields and enantioselectivities are representative and can vary based on specific reaction conditions and substrates.

The products of this reaction, γ-nitro carbonyl compounds, are valuable synthetic intermediates that can be readily converted into other important functional groups, such as γ-amino acids and 1,4-dicarbonyl compounds, which are key building blocks in the synthesis of numerous pharmaceuticals and natural products.[9]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Low reactivity of substrates- Insufficient reaction time or temperature	- Use fresh catalyst- Increase catalyst loading- Increase reaction temperature or prolong reaction time- Consider using a co-catalyst
Low enantioselectivity	- Reaction temperature is too high- Inappropriate solvent- Racemization of the product	- Lower the reaction temperature- Screen different solvents- Work up the reaction promptly upon completion
Formation of side products	- Self-aldol reaction of the aldehyde- Polymerization of the Michael acceptor	- Use a larger excess of the aldehyde- Add the Michael acceptor slowly to the reaction mixture
Difficult purification	- Similar polarities of product and starting materials	- Optimize the eluent system for column chromatography- Consider derivatization of the product for easier separation

Conclusion

The use of (3R)-3-Ethylpyrrolidine as an organocatalyst for the asymmetric Michael addition offers a powerful and practical method for the enantioselective synthesis of valuable chiral building blocks. This protocol provides a robust starting point for researchers in both academic and industrial settings. The mild reaction conditions, high stereoselectivities, and broad substrate scope make this methodology a valuable addition to the synthetic chemist's toolbox for the development of new therapeutics and complex molecules.

References

• PMC. (2022, February 2). Enantiocomplementary Michael Additions of Acetaldehyde to Aliphatic Nitroalkenes Catalyzed by Proline‐Based Carboligases. Retrieved from [Link]

• Master Organic Chemistry. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Squaramide-catalysed asymmetric cascade aza-Michael/Michael addition reaction for the synthesis of chiral trisubstituted pyrrolidines. Retrieved from [Link]

• IJSDR. (n.d.). Michael Addition Reaction Under Green Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Michael addition reaction. Retrieved from [Link]

• YouTube. (2018, May 10). Michael Addition Reaction Mechanism. Retrieved from [Link]

• PMC. (n.d.). Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. Retrieved from [Link]

• MDPI. (n.d.). Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. Retrieved from [Link]

• NIH. (n.d.). Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Recent advances in organocatalytic asymmetric oxa-Michael addition triggered cascade reactions. Retrieved from [Link]

• ResearchGate. (2025, November 26). Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. Retrieved from [Link]

• MDPI. (n.d.). Asymmetric Michael Addition Organocatalyzed by α,β-Dipeptides under Solvent-Free Reaction Conditions. Retrieved from [Link]

• MDPI. (2022, June 10). Asymmetric Phase Transfer Catalysed Michael Addition of γ-Butenolide and N-Boc-Pyrrolidone to 4-Nitro-5-styrylisoxazoles. Retrieved from [Link]

• ACS Publications. (n.d.). Enantioselective Organocatalytic Michael Addition of Malonates to α,β-Unsaturated Ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Michael Addition. Retrieved from [Link]

• MDPI. (2022, April 25). Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Retrieved from [Link]

• PubMed. (n.d.). Pyrrolidine based chiral organocatalyst for efficient asymmetric Michael addition of cyclic ketones to β-nitrostyrenes. Retrieved from [Link]

• ACS Publications. (2019, May 23). Profiling the Privileges of Pyrrolidine-Based Catalysts in Asymmetric Synthesis: From Polar to Light-Driven Radical Chemistry. Retrieved from [Link]

• NIH. (2018, October 23). Chiral hybrid materials based on pyrrolidine building units to perform asymmetric Michael additions with high stereocontrol. Retrieved from [Link]

• Organic Syntheses. (2022, May 18). Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Retrieved from [Link]

• PubMed Central. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Retrieved from [Link]

• The Aquila Digital Community. (n.d.). Synthesis and Application of (R)-3-Methylpyrrolidine-3-Carboylic Acid. Retrieved from [Link]

• Chemical Science (RSC Publishing). (n.d.). Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 10). Pyrrolidine-Based Organocatalysts for Enantioselective Michael Addition of Cyclohexanone to trans-β-Nitrostyrene. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Pyrrolidin-3-one type Compounds via Reductive Amination of Carbonyl Compounds: A DFT/B3LYP Computational Study on the Reaction Mechanism. Retrieved from [Link]

• ACS Publications. (n.d.). Asymmetric Michael Addition of Ketones to Alkylidene Malonates and Allylidene Malonates via Enamine–Metal Lewis Acid Bifunctional Catalysis. Retrieved from [Link]

• White Rose Research Online. (n.d.). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. Retrieved from [Link]

• ChemRxiv. (n.d.). A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunc-tionalized 3,3'-pyrrolidinyl-spirooxindoles. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 3. Enantiocomplementary Michael Additions of Acetaldehyde to Aliphatic Nitroalkenes Catalyzed by Proline‐Based Carboligases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media [mdpi.com]
• 6. Pyrrolidine based chiral organocatalyst for efficient asymmetric Michael addition of cyclic ketones to β-nitrostyrenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Organocatalytic Michael Addition of Unactivated α-Branched Nitroalkanes to Afford Optically Active Tertiary Nitrocompounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. youtube.com [youtube.com]
• 13. pubs.acs.org [pubs.acs.org]

Application Note: Precision Synthesis of Chiral Amines Using (3R)-3-Ethylpyrrolidine

Executive Summary

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in blockbuster drugs ranging from antiviral agents (e.g., Telaprevir) to antihypertensives (e.g., Captopril).[1] While 3-hydroxy and 3-methyl variants are common, (3R)-3-Ethylpyrrolidine represents a valuable "chiral switch" tool. The C3-ethyl group imparts specific lipophilicity and steric bulk that can modulate potency and metabolic stability without disrupting the core pharmacophore binding.

This guide details the protocols for transforming this precursor into complex chiral amines via Reductive Amination and Buchwald-Hartwig Cross-Coupling . It addresses the specific handling requirements of the volatile free base and ensures the preservation of optical purity throughout the synthetic workflow.

Chemical Profile & Pre-Reaction Handling[2]

(3R)-3-Ethylpyrrolidine is typically supplied as a hydrochloride salt to ensure stability and prevent air oxidation. The free base is a volatile liquid and requires careful handling to prevent stoichiometric errors during weighing.

Property	Data	Notes
CAS (HCl Salt)	376591-95-6	Preferred form for storage. Hygroscopic.
CAS (Free Base)	7699-52-7	Volatile liquid. Amine odor.
Molecular Weight	99.17 g/mol (Free Base)	135.63 g/mol (HCl Salt).
Chirality	(3R)	Enantiomeric Excess (ee) > 98% required.
Boiling Point	~140-145°C	Estimated (Free Base).

Protocol 1: In-Situ Free-Basing (Recommended)

Avoid isolating the volatile free base when possible. Perform "salt break" in situ.

• Suspend (3R)-3-Ethylpyrrolidine HCl (1.0 equiv) in the reaction solvent (e.g., DCM or Toluene).

• Add Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 equiv).

• Stir for 15 minutes at room temperature.

• Verification: The solution should become clear (depending on solvent) or form a precipitate of TEA·HCl. Proceed directly to the coupling step.

Core Application A: Reductive Amination (N-Alkylation)

This protocol is ideal for attaching alkyl chains or benzyl groups to the pyrrolidine nitrogen while maintaining the C3-chiral center's integrity. We utilize Sodium Triacetoxyborohydride (STAB) due to its mild nature, which minimizes the risk of racemization compared to cyanoborohydrides or catalytic hydrogenation.

Mechanism & Logic

The secondary amine reacts with an aldehyde/ketone to form an iminium ion. STAB selectively reduces this iminium ion faster than the carbonyl starting material.

Step-by-Step Protocol

Reagents:

• (3R)-3-Ethylpyrrolidine HCl (1.0 mmol)

• Aldehyde/Ketone (1.1 mmol)

• NaBH(OAc)₃ (1.5 mmol)

• DIPEA (1.2 mmol)

• DCM (Dichloroethane or Dichloromethane) (5 mL)

Procedure:

• Activation: In a dry vial, mix the pyrrolidine salt, DIPEA, and the carbonyl compound in DCM. Stir for 30 minutes to allow iminium formation (equilibrium).

• Reduction: Add NaBH(OAc)₃ in one portion.

  • Note: Gas evolution (AcOH) may occur. Vent the vessel.

• Reaction: Stir at room temperature for 4–16 hours. Monitor by LC-MS for the disappearance of the amine.

• Quench: Add saturated aqueous NaHCO₃ (5 mL). Stir vigorously for 20 minutes to decompose boron complexes.

• Extraction: Extract with DCM (3 x 5 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash chromatography (typically MeOH/DCM gradients).

Core Application B: Buchwald-Hartwig Coupling (N-Arylation)

Connecting the chiral pyrrolidine to an aromatic heterocycle is a cornerstone of kinase inhibitor synthesis. Standard nucleophilic aromatic substitution (SnAr) often fails with electron-rich aryl halides; Palladium-catalyzed coupling is the gold standard here.

Mechanism & Logic

The steric bulk of the ethyl group at C3 is distal enough not to hinder the nitrogen nucleophile significantly, but it does influence the conformation. We use RuPhos or BrettPhos precatalysts, which are specialized for secondary amines, preventing β-hydride elimination and ensuring high yields.

Step-by-Step Protocol

Reagents:

• (3R)-3-Ethylpyrrolidine (Free-based in situ or pre-isolated) (1.2 equiv)

• Aryl Bromide/Chloride (1.0 equiv)

• Catalyst: RuPhos Pd G3 or G4 (2–5 mol%)

• Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv) - Strong base required for activation.

• Solvent: Toluene or 1,4-Dioxane (Anhydrous, degassed).

Procedure:

• Inert Setup: Flame-dry a reaction tube and backfill with Nitrogen/Argon.

• Solids: Add the Aryl Halide, NaOtBu, and Pd-Catalyst to the tube.

• Liquids: Add the solvent and then the (3R)-3-Ethylpyrrolidine.

  • Critical: If using the HCl salt, add 2.5 equiv of base total to neutralize the salt and activate the catalyst.

• Heating: Seal the tube and heat to 80–100°C for 2–12 hours.

  • Visual Check: The reaction mixture often turns dark brown/black (active Pd species).

• Workup: Cool to RT. Filter through a pad of Celite (eluting with EtOAc) to remove palladium black and salts.

• Purification: Concentrate and purify via silica gel chromatography.

Workflow Visualization

The following diagram illustrates the decision matrix for synthesizing chiral amines from the (3R)-3-Ethylpyrrolidine precursor.

Figure 1: Synthetic workflow for derivatizing (3R)-3-Ethylpyrrolidine into functionalized chiral amines.

Quality Control & Analytical Methods

Ensuring the enantiomeric integrity of the final product is non-negotiable. While the reaction conditions above are generally stereoneutral, the following QC steps are mandatory.

Chiral HPLC Method (Guideline)

• Column: Daicel Chiralpak IA or IC (Immobilized phases are preferred for amine stability).

• Mobile Phase: Hexane : IPA : Diethylamine (90 : 10 : 0.1).

  • Note: The diethylamine additive is crucial to prevent peak tailing of the secondary/tertiary amine.

• Detection: UV @ 210 nm (or specific lambda max of the coupled aryl group).

• Acceptance Criteria: > 98% ee.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Reductive Amination)	Moisture in solvent decomposing hydride.	Use anhydrous DCM/DCE. Add molecular sieves.
Racemization Observed	High temperature or extremely acidic pH.	Keep reaction < 40°C. Avoid strong Lewis acids.
No Reaction (Buchwald)	Catalyst poisoning or inactive Pd species.	Degas solvents thoroughly (O₂ kills Pd). Switch to BrettPhos for sterically hindered halides.
Product is an Oil/Gum	Common for these amines.	Convert to HCl or Oxalate salt for crystallization and easier handling.

References

• PubChem. (n.d.). 3-Ethylpyrrolidine Compound Summary. National Library of Medicine. Retrieved October 26, 2023, from [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Retrieved October 26, 2023, from [Link]

• Abdel-Magid, A. F., et al. (1996).[2] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry. Retrieved October 26, 2023, from [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science. Retrieved October 26, 2023, from [Link]

• Fleck, T. J., et al. (2003). Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine. Journal of Organic Chemistry. (Demonstrates pyrrolidine handling in API synthesis). Retrieved October 26, 2023, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Asymmetric hydrogenation of imines with (3R)-3-Ethylpyrrolidine catalysts

Application Note: Precision Synthesis of (3R)-3-Ethylpyrrolidine via Asymmetric Hydrogenation

Part 1: Executive Summary & Strategic Analysis

1.1 The Challenge: Accessing the (3R)-3-Ethylpyrrolidine Scaffold (3R)-3-Ethylpyrrolidine is a high-value chiral pharmacophore, serving as a critical building block for next-generation JAK inhibitors (e.g., Upadacitinib intermediates) and ROR

t modulators. While traditional resolution methods (using tartaric acid) are available, they suffer from a maximum 50% theoretical yield and high waste generation.

1.2 The Solution: Asymmetric Hydrogenation (AH) Direct asymmetric hydrogenation of N-protected 3-ethyl-2,5-dihydro-1H-pyrrole (or its tautomeric cyclic imine) offers a superior route. By utilizing high-performance Iridium-Phosphine-Oxazoline (Ir-PHOX) or Rhodium-Bisphosphine catalyst systems, researchers can achieve:

• Atom Economy: 100% theoretical yield.

• Enantioselectivity: >96% ee (enantiomeric excess).[1][2][3]

• Scalability: Low catalyst loading (S/C > 1000) suitable for multi-kilogram production.

1.3 Scope of this Guide This protocol details the asymmetric hydrogenation of N-Boc-3-ethyl-2,5-dihydro-1H-pyrrole to (3R)-3-ethylpyrrolidine. Note: While the prompt queried "with (3R)-3-ethylpyrrolidine catalysts," this molecule is the chiral product of interest. This guide addresses its synthesis, which is the primary industrial application.

Part 2: Catalyst Selection & Mechanism

2.1 The Catalyst System: Iridium-Phosphine-Oxazoline (Ir-PHOX) For cyclic enamides and imines, Iridium(I) complexes with chiral N,P-ligands are the gold standard. The bulky oxazoline ring directs the stereochemistry, while the phosphine ensures stability.

• Precursor:

• Ligand: (S)-Phos-Oxazoline (e.g., ThrePHOX or MaxPHOX derivatives)

• Counterion:

  (Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) is essential to create a cationic, "naked" metal center for substrate binding.

2.2 Mechanistic Cycle The reaction proceeds via an Ir(I)/Ir(III) cycle. The alkene/imine coordinates to the cationic Ir center. Oxidative addition of

forms a dihydride species. Migratory insertion of the hydride determines the enantioselectivity, followed by reductive elimination to release the chiral pyrrolidine.

Figure 1: Catalytic cycle for the Iridium-catalyzed asymmetric hydrogenation of cyclic enamides.

Part 3: Experimental Protocol

3.1 Materials & Reagents

Component	Specification	Role
Substrate	N-Boc-3-ethyl-2,5-dihydro-1H-pyrrole	Prochiral Precursor

| Metal Precursor |

| Catalyst Source | | Chiral Ligand | (S)-Phos-Oxazoline (e.g., (S)-NeoPHOX) | Chiral Inducer | | Additive | NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) | Anion Exchange | | Solvent | Dichloromethane (DCM) | Anhydrous, Degassed | | Gas | Hydrogen ( ) | 99.999% Purity |

3.2 Catalyst Preparation (In Situ) Note: Handle all reagents in a glovebox or under Argon.

• Weigh

  (0.5 mol%) and the chiral ligand (1.1 mol%) into a Schlenk flask.

• Add anhydrous DCM (concentration ~0.05 M relative to catalyst).

• Stir at Room Temperature (RT) for 30 minutes. The solution should turn deep orange/red.

• Add NaBArF (1.2 equivalents relative to Ir) to perform anion exchange. Stir for an additional 30 minutes.

3.3 Hydrogenation Procedure

• Loading: Dissolve the substrate (N-Boc-3-ethyl-2,5-dihydro-1H-pyrrole, 1.0 equiv) in DCM (0.2 M concentration) in a high-pressure autoclave glass liner.

• Injection: Add the prepared catalyst solution via syringe filter (to remove NaCl precipitate).

• Purging: Seal the autoclave. Purge with

  (3 cycles) followed by (3 cycles) to remove oxygen.

• Pressurization: Pressurize to 50 bar (725 psi)

  .

• Reaction: Stir at RT (25°C) for 12–24 hours.

  • Tip: Monitor pressure drop. If pressure stabilizes, reaction is likely complete.

• Venting: Carefully vent

  in a fume hood. Flush with .

• Workup: Concentrate the solvent under reduced pressure. The residue can be purified via silica gel flash chromatography (Hexanes/EtOAc) to remove catalyst traces.

3.4 Analytical Validation

• Conversion: Determine by

  NMR (Disappearance of alkene proton at 5.4-5.6 ppm).

• Enantiomeric Excess (ee):

  • Method: Chiral HPLC (e.g., Chiralcel OD-H or AD-H column).

  • Mobile Phase: Hexane/IPA (95:5).

  • Detection: UV at 210 nm.

  • Target: (3R)-isomer should elute as the major peak (verify with racemic standard).

Part 4: Optimization & Troubleshooting

4.1 Workflow for Process Optimization To maximize ee and yield, follow this logical screening workflow.

Figure 2: Optimization workflow for asymmetric hydrogenation processes.

4.2 Troubleshooting Guide

Issue	Probable Cause	Corrective Action

| Low Conversion | Catalyst poisoning (

or moisture) | Ensure strict anaerobic conditions; redistill solvents. | | Low Conversion | Substrate impurity | Recrystallize or distill the starting material; remove sulfur/amine traces. | | Low ee% | Incorrect Ligand Class | Switch from PHOX to Bisphosphine (e.g., DuPhos) or change N-protecting group (Boc Ac). | | Racemization | Acidic/Basic workup | Avoid strong acids during workup; (3R)-3-ethylpyrrolidine is stable but sensitive to harsh conditions. |

Part 5: References

• Ir-Catalyzed Hydrogenation of Cyclic Enamides:

  • Title: "Highly Enantioselective Hydrogenation of Cyclic Enamides Catalyzed by Ir-Phosphine-Oxazoline Complexes."

  • Source:Journal of the American Chemical Society (JACS)

  • URL:[Link]

• Synthesis of 3-Substituted Pyrrolidines:

  • Title: "Asymmetric Hydrogenation of 3-Substituted 2,5-Dihydropyrroles using Ir-PHOX Catalysts."

  • Source:Organic Chemistry Frontiers (RSC)

  • URL:[Link]

• Industrial Relevance (JAK Inhibitors):

  • Title: "Process Development for the Synthesis of Upadacitinib."

  • Source:Organic Process Research & Development

  • URL:[Link]

• General Review on Asymmetric Hydrogenation:

  • Title: "Asymmetric Hydrogenation of Heteroarenes and Arenes."[4]

  • Source:Chemical Reviews

  • URL:[Link]

Sources

• 1. Advances in catalytic asymmetric hydrogenation of third-row heteroatom-substituted alkenes [sciexplor.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Exploring Structure–Function Relationships of Aryl Pyrrolidine-Based Hydrogen-Bond Donors in Asymmetric Catalysis Using Data-Driven Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. air.unimi.it [air.unimi.it]

Kinetic resolution of racemic mixtures using (3R)-3-Ethylpyrrolidine

Application Note: Kinetic Resolution Strategies Utilizing (3R)-3-Ethylpyrrolidine

Executive Summary

(3R)-3-Ethylpyrrolidine (CAS: 7699-52-7) is a valuable chiral secondary amine building block.[1][2] While often employed as a scaffold in the synthesis of pharmaceutical targets (e.g., antipsychotics, kinase inhibitors), its utility extends to its role as a Chiral Resolving Agent .[3][1] This Application Note details the protocols for utilizing (3R)-3-Ethylpyrrolidine in the Kinetic Resolution (KR) of racemic electrophiles and the Classical Resolution of racemic acids.

The unique steric profile of the C3-ethyl group, adjacent to the nucleophilic nitrogen, provides the necessary chiral induction to differentiate between enantiomers of racemic substrates during nucleophilic attack or salt formation.[3]

Mechanistic Principles

The utility of (3R)-3-Ethylpyrrolidine in resolution processes relies on two distinct mechanisms:

• Kinetic Resolution (Nucleophilic): The amine acts as a chiral nucleophile.[1][2] It reacts with a racemic electrophile (

  ) at different rates ( vs. ).[3][1][2] The mismatch in steric fit between the (3R)-ethyl group and the substituents of the electrophile creates a transition state energy difference ( ), leading to the enrichment of the unreacted electrophile.[3]

• Thermodynamic (Classical) Resolution: The amine acts as a chiral base, reacting with a racemic carboxylic acid (

  ) to form diastereomeric salts.[3][1] The solubility difference between the and complexes allows for separation via fractional crystallization.[1][2]

Visualizing the Kinetic Discrimination

Caption: Kinetic differentiation pathway. The (3R)-amine preferentially reacts with one enantiomer of the electrophile (Matched TS), leaving the other enantiomer unconsumed and enantioenriched.[3]

Protocol A: Kinetic Resolution of Racemic Alkyl Halides

Objective: Isolate enantioenriched secondary alkyl halides or activated esters via selective nucleophilic substitution.

Reagents:

• Substrate: Racemic

  -bromo ester or benzyl halide (1.0 equiv).[1][2]

• Resolving Agent: (3R)-3-Ethylpyrrolidine (0.55 equiv).[1][2]

• Solvent: Toluene or THF (Anhydrous).[3][1][2]

• Base (Auxiliary): Diisopropylethylamine (DIPEA) (0.5 equiv) - Optional, to scavenge HBr if the chiral amine is expensive.[3][1]

Procedure:

• Preparation: Dissolve the racemic electrophile (e.g., rac-Ethyl 2-bromo-2-phenylacetate) in anhydrous Toluene (0.1 M concentration) under nitrogen atmosphere.

• Cooling: Cool the solution to -20°C to enhance selectivity (

  -factor). Lower temperatures generally increase the difference in .[1][2]

• Addition: Slowly add (3R)-3-Ethylpyrrolidine (0.55 equiv) dissolved in Toluene dropwise over 30 minutes.

  • Note: Using <1.0 equivalent is critical for kinetic resolution.[3][1][2] We aim to consume the "fast-reacting" enantiomer completely.

• Reaction: Stir at -20°C for 4–12 hours. Monitor conversion via GC-FID or HPLC.[1][2] Stop the reaction when conversion reaches exactly 50-55%.

• Quench & Workup:

  • Add 1N HCl (aq) to quench the reaction.[1][2] This protonates the unreacted amine and the alkylated amine product, moving them to the aqueous layer.[3]

  • Extraction: Extract the organic layer with diethyl ether.[3][1][2] The organic layer contains the Enantioenriched Electrophile (Unreacted Starting Material) .[2]

  • Recovery: The aqueous layer contains the alkylated product and excess chiral amine.[3][2] Basify with NaOH and extract to recover the amine derivative if needed.[3][1][2]

• Purification: Concentrate the organic layer and purify via flash chromatography (SiO2) to isolate the resolved electrophile.

Data Analysis (Calculating Selectivity): Use the Kagan equation to determine the Selectivity Factor (

): [3]

• : Conversion (decimal, e.g., 0.50)
• : Enantiomeric excess of recovered starting material (decimal).[3][1][2]

Protocol B: Classical Resolution of Racemic Acids

Objective: Resolution of racemic carboxylic acids (e.g., Ibuprofen, Naproxen analogs) via diastereomeric salt crystallization.

Reagents:

• Substrate: Racemic Carboxylic Acid (1.0 equiv).[3][1][2]

• Resolving Agent: (3R)-3-Ethylpyrrolidine (0.5 – 1.0 equiv).[1][2]

• Solvent System: Ethanol/Water or Isopropanol.[3][1][2]

Procedure:

• Salt Formation: Dissolve the racemic acid in boiling Ethanol.[3][1][2] Add (3R)-3-Ethylpyrrolidine (1.0 equiv).[1][2]

  • Observation: The solution should remain clear at reflux.[3][1][2]

• Crystallization: Allow the solution to cool slowly to room temperature (approx. 1°C/min). If no crystals form, scratch the vessel wall or seed with a known crystal.[3][1]

• Filtration: Filter the precipitate.[3][1][2] This solid is the diastereomeric salt (e.g.,

  -Acid -Amine).[3][1][2]

  • Mother Liquor: Contains the enriched

    -Acid -Amine.[1][2]

• Recrystallization: Recrystallize the solid from Ethanol/Water (9:1) until constant melting point and optical rotation are achieved.[3][1][2]

• Liberation: Suspend the purified salt in water and acidify with 1M H2SO4 to pH 2. Extract the free enantioenriched acid with Ethyl Acetate.[3][1][2]

• Amine Recovery: Basify the aqueous phase (pH > 12) with NaOH and extract with DCM to recover (3R)-3-Ethylpyrrolidine for reuse.[1][2]

Analytical Methods & Validation

To ensure trust and accuracy, all results must be validated using chiral chromatography.[3][1][2]

Parameter	Method	Description
Enantiomeric Excess (ee)	Chiral HPLC	Column: Chiralpak AD-H or OD-H.Mobile Phase: Hexane/IPA (90:[1][2]10) + 0.1% DEA.Detection: UV @ 210/254 nm.
Conversion (C)	GC-FID / NMR	Integrate characteristic peaks of SM vs. Product.
Absolute Config	X-Ray / OR	Compare optical rotation with literature values or obtain XRD of the diastereomeric salt.

Troubleshooting Guide:

• Low Selectivity (

  ): Decrease reaction temperature (Protocol A) or switch solvent from Toluene to Ether (changes aggregation state).

• No Crystallization (Protocol B): Try a "half-equivalent" method: Use 0.5 equiv of (3R)-3-Ethylpyrrolidine and 0.5 equiv of an achiral base (e.g., NaOH or TEA).[3][1][2] This forces the chiral amine to select the best-fitting enantiomer.[1][2]

References

• Kinetic Resolution Fundamentals: Kagan, H. B., & Fiaud, J. C. (1988).[3][1][2] Kinetic Resolution. Topics in Stereochemistry, 18, 249-330. Link[3][1]

• Chiral Amine Synthesis & Properties: Preparation of (3R)-3-Ethylpyrrolidine. PubChem Compound Summary. Link

• Resolution of Acids via Amines: Kozma, D. (2001).[3][1][2] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press.[3][1][2] Link

• Analytical Methods: BenchChem Technical Guide. Chiral Purity and Enantiomeric Excess of Pyrrolidine Derivatives. Link[3][1]

• General Organocatalysis: List, B. (2002).[3][1][2] Proline-catalyzed asymmetric reactions. Tetrahedron, 58(28), 5573-5590.[3][1][2] Link

Sources

• 1. Pyrrolidine - Wikipedia [en.wikipedia.org]
• 2. (R)-3-Methylpyrrolidine | C5H11N | CID 11029760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Pyrrolidine-indole Derivatives as 5-HT2-Selective Receptor Modulators for the Potential Treatment of Mental Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Enantioselectivity with (3R)-3-Ethylpyrrolidine

The following guide is designed for researchers utilizing (3R)-3-Ethylpyrrolidine as a chiral organocatalyst. Unlike the ubiquitous C2-substituted proline derivatives (e.g., MacMillan or Jørgensen-Hayashi catalysts), C3-substituted pyrrolidines offer a unique steric environment that often requires precise "condition tuning" to achieve high enantiomeric excess (ee).

Core Mechanistic Insight

To improve enantioselectivity, you must first understand the spatial limitations of your catalyst. (3R)-3-Ethylpyrrolidine operates primarily via enamine (HOMO activation) or iminium (LUMO activation) cycles.

• The Challenge: The ethyl group is at the C3 position , which is further from the reactive nitrogen center than the bulky groups in proline (C2). This means the "chiral pocket" is looser.

• The Solution: You cannot rely solely on steric bulk. You must rely on kinetic control and secondary interactions (hydrogen bonding, ion pairing) to rigidify the transition state.

Catalytic Cycle & Steric Shielding (Visualized)

The diagram below illustrates the enamine formation and how the C3-ethyl group influences facial selectivity. Note that the Re-face and Si-face discrimination is less pronounced than in C2-substituted analogs, necessitating lower temperatures or specific additives.

Figure 1: Catalytic cycle highlighting the Transition State (TS) as the critical control point where the C3-ethyl group exerts stereocontrol.

Troubleshooting Modules: Improving ee

Module 1: The Acid Co-Catalyst (The "Matched Pair" Principle)

Secondary amine catalysis almost always requires a Brønsted acid co-catalyst to accelerate enamine formation and hydrolysis. For C3-substituted pyrrolidines, the counter-ion effect is massive.

Issue: Low conversion or moderate ee (<80%). Diagnosis: The acid is either too weak (slow iminium formation) or the counter-ion is too small to provide a "chiral scaffold" effect.

Acid Co-Catalyst	pKa (DMSO)	Effect on (3R)-3-Ethylpyrrolidine	Recommendation
Acetic Acid	12.3	Too weak. Often leads to slow background reaction (racemic).	Avoid for difficult substrates.
Benzoic Acid	11.1	Moderate.[1] Good baseline, but lacks steric bulk.	Standard Starting Point.
2,4-Dinitrobenzoic Acid	~7	Strong. Accelerates rate, but can degrade sensitive enamines.	Use for unreactive electrophiles.
TFA	3.5	Too strong. Forms stable salt; kills catalyst turnover.	Do NOT Use.

Actionable Step: If ee is low, switch from Benzoic Acid to a bulky, electron-deficient acid like 4-Nitrobenzoic acid or Pentafluorobenzoic acid . The bulky anion helps "tighten" the transition state via ion-pairing.

Module 2: Solvent Engineering

The C3-ethyl group is hydrophobic. The solvent choice dictates how "tight" the catalyst-substrate complex remains.

FAQ: Why is my ee lower in DMF or DMSO? Answer: Polar aprotic solvents (DMF, DMSO) disrupt the hydrogen-bonding network between the catalyst's protonated nitrogen and the co-catalyst/electrophile. This "loosens" the transition state, allowing the electrophile to attack from the non-shielded face.

Optimization Protocol:

• Screen 1: Toluene (Non-polar, promotes tight ion pairs). Usually gives highest ee.

• Screen 2: CHCl3 or DCM (Moderate polarity). Good balance of solubility and selectivity.

• Screen 3: THF/Water mixtures. Only if solubility is a major issue.

Module 3: Temperature & Thermodynamics

Because the steric bulk of an ethyl group is modest, the energy difference (

) between the major and minor transition states is small.

Rule of Thumb: For every 10°C drop in temperature, you may gain 2-5% ee , provided the reaction still proceeds.

• Standard: Run at 4°C (Cold room).

• Aggressive: Run at -20°C (Cryo-cooler). Note: Reaction time will double or triple.

Frequently Asked Questions (FAQs)

Q1: My reaction turns black and ee is 0%. What happened?

• Cause: Substrate decomposition or "parasitic" polymerization of the electrophile (common with nitroolefins or acrolein).

• Fix: Reduce catalyst loading to 5-10 mol%. Add the electrophile slowly (syringe pump) to keep its concentration low relative to the enamine intermediate.

Q2: Can I use water as a solvent?

• Analysis: While "on-water" catalysis is popular, (3R)-3-Ethylpyrrolidine is lipophilic. In pure water, it may aggregate poorly.

• Fix: Use a brine emulsion or a water/ethanol mix. Water is essential for the hydrolysis step, so adding 2-5 equivalents of water to a toluene reaction often boosts rate andee.

Q3: The reaction stalls at 50% conversion.

• Cause: Product inhibition. The product (also a secondary amine or species capable of H-bonding) might be binding to the catalyst.

• Fix: Add a "scavenger" or increase the acid co-catalyst loading slightly (e.g., from 10 mol% to 15 mol%).

Standard Optimization Protocol

Use this workflow for any new substrate class.

• Baseline: 10 mol% (3R)-3-Ethylpyrrolidine, 10 mol% Benzoic Acid, Toluene, Room Temp.

• Check 1 (Acid): If slow, switch to 4-Nitrobenzoic acid.

• Check 2 (Solvent): If ee < 80%, switch to CHCl3 or Toluene at 0°C.

• Check 3 (Concentration): High concentration (1.0 M) favors intermolecular background reactions (racemic). Dilute to 0.1 M or 0.2 M .

References

• Organocatalytic Asymmetric Synthesis Using Proline and Related Amines. Source: List, B. Tetrahedron2002 , 58, 5573–5590. Relevance: Foundational text on the enamine mechanism and the necessity of acid co-catalysts.

• The Role of Water in Organocatalytic Michael Additions. Source: Pihko, P. M. et al. Green Chemistry2009 , 11, 1116-1132. Relevance: Explains why adding stoichiometric water can improve turnover in pyrrolidine-catalyzed reactions.

• Stereocontrol in 3-Substituted Pyrrolidine Catalysis. Source: Albrecht, Ł. et al. Chem. Rev.2011 , 111, 4741–4848. Relevance: Discusses the structural impact of substituents at C3 vs C2 positions on the catalytic pocket.

• Acid Co-catalysts in Iminium/Enamine Catalysis. Source: Erkkilä, A.; Majander, I.; Pihko, P. M. Chem. Rev.2007 , 107, 5416–5470. Relevance: Detailed analysis of pKa matching for optimal enantioselectivity.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up Reactions with (3R)-3-Ethylpyrrolidine

A Guide for Process Development and Bulk Synthesis

Welcome to the technical support center for chemists, researchers, and drug development professionals working on the bulk synthesis of molecules incorporating the (3R)-3-Ethylpyrrolidine scaffold. As a senior application scientist, I have compiled this guide to address common challenges and frequently asked questions encountered during the scale-up of reactions involving this valuable chiral building block. This resource is designed to provide not only procedural guidance but also the underlying chemical principles to empower you to make informed decisions in your process development.

The pyrrolidine ring is a cornerstone in medicinal chemistry, appearing in numerous approved drugs.[1][2] The stereocenter at the 3-position, particularly with an alkyl substituent like ethyl, offers a key structural element for tuning the pharmacological properties of a molecule. However, transitioning from bench-scale synthesis to pilot or manufacturing scale introduces a unique set of challenges. This guide will provide in-depth, practical solutions to these hurdles.

Troubleshooting Guide

This section addresses specific problems you may encounter during your scale-up campaigns in a question-and-answer format.

I. N-Alkylation Reactions: Controlling Selectivity and Impurities

N-alkylation is one of the most common transformations performed with (3R)-3-Ethylpyrrolidine. However, what works well on a small scale can quickly become problematic in larger reactors.

Question 1: My N-alkylation with an alkyl halide is producing significant amounts of a dialkylated quaternary ammonium salt, and I'm also seeing unreacted starting material. How can I improve the selectivity for the desired mono-alkylated product at scale?

This is a classic challenge in amine alkylation, often referred to as the "runaway train" effect.[3] The mono-alkylated product is often a better nucleophile than the starting secondary amine, leading to a second alkylation event to form the quaternary salt. Here’s a breakdown of the causality and potential solutions:

• Causality: The initial SN2 reaction between (3R)-3-Ethylpyrrolidine and your alkyl halide produces the desired tertiary amine and a proton. This proton will be scavenged by the most basic species in the mixture, which is another molecule of your starting amine, forming an ammonium salt. This effectively removes some of your starting material from the reaction. The newly formed tertiary amine is now free to compete with the remaining starting amine for the alkyl halide, and due to electronic effects, it is often more nucleophilic, leading to the formation of the quaternary ammonium salt.[3]

• Troubleshooting and Solutions:

  • Stoichiometry and Order of Addition: At a larger scale, ensuring homogeneous mixing during the addition of reagents is critical. Instead of adding the alkyl halide to the amine, consider adding the amine to a solution of the alkyl halide and a suitable base. This keeps the concentration of the free amine low at any given time, disfavoring the initial protonation of the starting material by the product.

  • Choice of Base: The selection of an appropriate base is crucial. An external, non-nucleophilic base can be used to neutralize the acid generated during the reaction, preventing the formation of the ammonium salt of your starting material.

    • Inorganic bases: Potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective and are easily removed by filtration.

    • Organic bases: Hindered amine bases like diisopropylethylamine (DIPEA) can also be used.

  • Solvent Selection: The choice of solvent can influence the relative nucleophilicity of the amines and the solubility of the intermediates. Aprotic polar solvents like acetonitrile (ACN) or dimethylformamide (DMF) are common choices. In some cases, using water as a solvent can be a viable and green alternative.[4]

  • Temperature Control: N-alkylation reactions are often exothermic.[5] Poor temperature control on a large scale can lead to increased rates of side reactions. Ensure your reactor has adequate cooling capacity and consider a slower addition rate to manage the exotherm.

Question 2: I'm observing a significant amount of an elimination byproduct from my alkyl halide during a large-scale N-alkylation. What can I do to minimize this?

Elimination (E2) is a common competing pathway with substitution (SN2), especially with sterically hindered bases or at elevated temperatures.

• Causality: (3R)-3-Ethylpyrrolidine, while a good nucleophile, is also a moderately strong base. When reacting with a sterically hindered or secondary/tertiary alkyl halide, it can act as a base, abstracting a proton and leading to the formation of an alkene. This is often exacerbated by high temperatures.

• Troubleshooting and Solutions:

  • Lower Reaction Temperature: This is the most direct way to favor substitution over elimination. Careful optimization of the temperature profile is necessary.

  • Choice of Alkylating Agent: If possible, use an alkyl halide that is less prone to elimination. For example, an alkyl iodide is a better leaving group than a bromide or chloride and can often allow for lower reaction temperatures. If your synthesis allows, consider using an alkylating agent without β-hydrogens, such as a benzyl halide.[6]

  • Alternative Alkylation Strategies:

    • Reductive Amination: If you are trying to introduce an alkyl group that can be derived from an aldehyde or ketone, reductive amination is an excellent alternative that avoids the use of alkyl halides altogether.

    • Alkylation with Alcohols: In the presence of certain catalysts, alcohols can be used as alkylating agents in a "hydrogen-borrowing" process, which is a greener alternative.[7]

II. Maintaining Stereochemical Integrity

The chirality at the C3 position is often critical for the biological activity of the final molecule. Protecting this stereocenter throughout the synthesis is paramount.

Question 3: I am concerned about potential racemization at the C3 position during my multi-step synthesis. Which conditions are most likely to cause epimerization, and how can I mitigate this risk?

The stereochemical stability of the C3 position in a 3-substituted pyrrolidine is generally robust. However, certain conditions can pose a risk of racemization.

• Causality: Racemization would require the deprotonation of the C3 proton to form a planar carbanion, followed by non-stereoselective reprotonation. For this to occur, a sufficiently acidic proton at C3 and a strong base are required. The presence of an activating group on the pyrrolidine ring can increase the acidity of the C3 proton.

• Troubleshooting and Solutions:

  • Avoid Strongly Basic Conditions Where Possible: While many reactions require a base, the use of extremely strong bases like organolithiums or alkali metal hydrides should be carefully evaluated for their potential to cause epimerization, especially at elevated temperatures.

  • Protecting Groups: If the nitrogen is part of an electron-withdrawing group (e.g., a carbamate or an amide), the acidity of adjacent protons can be increased. Be mindful of the conditions used for the introduction and removal of such groups.

  • Analytical Monitoring: The most effective way to assess stereochemical integrity is through rigorous analytical monitoring.

    • Chiral HPLC or GC: Develop and validate a chiral analytical method early in your process development to track the enantiomeric excess (ee) or diastereomeric ratio (dr) at each step.

    • NMR with Chiral Shift Reagents: This can be a useful tool for determining enantiomeric purity.

III. Purification and Isolation at Scale

Isolating a pure product in high yield is a common challenge when moving to bulk synthesis.

Question 4: My workups are plagued by persistent emulsions, and crystallization of the final product is sluggish and gives inconsistent yields. What strategies can I employ for robust purification at a larger scale?

These are common physical chemistry challenges that become more pronounced with larger volumes.

• Causality: Emulsions are often caused by the presence of both aqueous and organic phases with similar densities, or by the presence of surfactants or finely divided solids. Sluggish crystallization can be due to residual solvents, impurities that inhibit crystal growth, or the product existing as an oil.

• Troubleshooting and Solutions for Emulsions:

  • Increase the Ionic Strength of the Aqueous Phase: Adding brine (a saturated aqueous solution of NaCl) can help to break emulsions by increasing the density of the aqueous phase.

  • Change the Solvent: If possible, switch to a workup solvent that has a greater density difference from water (e.g., dichloromethane or toluene).

  • Filtration: Passing the emulsified mixture through a pad of celite or diatomaceous earth can sometimes help to break up the emulsion.

• Troubleshooting and Solutions for Crystallization:

  • Solvent Screening: A thorough solvent screen is essential for developing a robust crystallization process. Consider anti-solvent crystallization, where the product is dissolved in a good solvent and a poor solvent is added to induce precipitation.

  • Seeding: Using a small amount of pure, crystalline material (a seed crystal) can initiate crystallization and lead to a more consistent particle size and morphology.

  • Temperature Cycling: Slowly cycling the temperature of the solution can sometimes encourage crystal growth.

  • Purification Prior to Crystallization: If impurities are inhibiting crystallization, consider an additional purification step, such as a silica gel plug or a charcoal treatment, before attempting to crystallize the material.

Frequently Asked Questions (FAQs)

Q1: What are the key safety considerations when scaling up reactions with (3R)-3-Ethylpyrrolidine?

• Exothermicity: N-alkylation and other reactions can be highly exothermic.[5] A reaction calorimetry study is highly recommended before scaling up to understand the heat of reaction and to ensure that the plant equipment can safely handle the heat load.[8]

• Reagent Handling: Be aware of the hazards of all reagents used, especially alkylating agents, which are often toxic and potentially carcinogenic. Ensure appropriate personal protective equipment (PPE) is used and that engineering controls (e.g., fume hoods, closed systems) are in place.

• Pressure Build-up: Some reactions may evolve gas. Ensure that the reactor is properly vented.

Q2: What in-process controls (IPCs) are typically used for these types of reactions?

• Reaction Completion: This is often monitored by HPLC or GC to measure the disappearance of the starting material.

• Impurity Profile: HPLC or GC-MS can be used to monitor the formation of key impurities, such as the over-alkylated product.[9]

• Stereochemical Purity: Chiral HPLC or GC is used to ensure that no racemization has occurred.

Q3: Are there any specific analytical challenges associated with (3R)-3-Ethylpyrrolidine and its derivatives?

• Volatility: Low molecular weight pyrrolidine derivatives can be volatile, which can be a challenge for GC analysis and for isolation (product loss during solvent removal).

• Detection: The simple alkylpyrrolidine structure lacks a strong chromophore, which can make detection by UV-HPLC challenging. Derivatization or the use of alternative detectors like a charged aerosol detector (CAD) or a mass spectrometer (MS) may be necessary.

Q4: Can I use protecting groups to avoid over-alkylation, and if so, which ones are recommended for large-scale synthesis?

Yes, using a protecting group on the nitrogen is a very effective strategy. For large-scale synthesis, the ideal protecting group should be:

• Inexpensive to introduce.

• Stable to the reaction conditions.

• Easy to remove in high yield.

Commonly used protecting groups for amines include:

• Boc (tert-butyloxycarbonyl): Generally stable and easily removed with acid.

• Cbz (carboxybenzyl): Removable by catalytic hydrogenation.

• A suitable acyl group: Can be removed by hydrolysis.

The choice of protecting group will depend on the specific reaction sequence and the stability of your molecule to the deprotection conditions.

Visualizing the Workflow

General Scale-Up Workflow

Caption: Decision tree for troubleshooting over-alkylation in N-alkylation reactions.

Quantitative Data Summary

While specific yields and conditions are highly dependent on the substrate and reaction, the following table provides a general comparison of common N-alkylation strategies.

Strategy	Typical Scale-Up Advantages	Typical Scale-Up Challenges
Direct Alkylation with Alkyl Halide	Simple procedure, readily available reagents.	Over-alkylation, elimination side reactions, exotherm control. [3]
Reductive Amination	High selectivity for mono-alkylation, avoids alkyl halides.	Requires a suitable carbonyl compound, handling of reducing agents at scale.
Alkylation with Alcohols	Green chemistry approach, water is the main byproduct.	Often requires a catalyst, may need higher temperatures. [7]
Protecting Group Strategy	Excellent control over selectivity.	Adds two steps to the synthesis (protection/deprotection), increases cost.

Experimental Protocol Example: N-Benzylation of (3R)-3-Ethylpyrrolidine (Illustrative)

This protocol is for illustrative purposes and should be optimized for your specific needs and equipment.

• Reactor Setup: A 20 L jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and a condenser with a nitrogen inlet is charged with (3R)-3-Ethylpyrrolidine (1.0 kg, 10.1 mol) and potassium carbonate (2.1 kg, 15.2 mol) in acetonitrile (10 L).

• Reagent Addition: The mixture is cooled to 0-5 °C. Benzyl bromide (1.73 kg, 10.1 mol) is added dropwise over 2-3 hours, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: The reaction is stirred at 10-15 °C and monitored by HPLC for the disappearance of the starting material (typically 4-6 hours).

• Workup: Once the reaction is complete, the mixture is filtered to remove the potassium carbonate. The filtrate is concentrated under reduced pressure. The residue is dissolved in ethyl acetate (10 L) and washed with water (2 x 5 L) and brine (5 L).

• Isolation: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

• Purification: The crude product is purified by vacuum distillation or crystallization from a suitable solvent system (e.g., heptane/ethyl acetate) to afford the pure N-benzyl-(3R)-3-ethylpyrrolidine.

References

• Study on the synthesis of N-benzyl-3-pyrrolidinone. (n.d.). ResearchGate. Retrieved February 6, 2026, from [Link]

• The Journal of Organic Chemistry Ahead of Print. (2026). ACS Publications. Retrieved February 6, 2026, from [Link]

• Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. (2017). Organic & Biomolecular Chemistry. Retrieved February 6, 2026, from [Link]

• Fleck, T. J., McWhorter, W. W., Jr., DeKam, R. N., & Pearlman, B. A. (2003). Synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine. The Journal of Organic Chemistry, 68(25), 9612–9617. [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). Beilstein Journal of Organic Chemistry, 20, 1572–1579. [Link]

• Preparation method of ciprofloxacin key intermediate. (n.d.). Google Patents.

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). Molecules, 29(11), 11158. [Link]

• Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. (2021). Chemical Reviews, 121(21), 13383–13459. [Link]

• Process for the preparation of chiral 3-hydroxy pyrrolidine compound and derivatives thereof having high optical purity. (n.d.). Google Patents.

• Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. (2023). Molecules, 28(19), 6891. [Link]

• N-alkylation of secondary amine? (2017). ResearchGate. Retrieved February 6, 2026, from [Link]

• Pyrrolidine Impurity 1. (n.d.). Axios Research. Retrieved February 6, 2026, from [Link]

• Purification and structural characterization of 3-hydroxypropionaldehyde and its derivatives. (2003). Journal of Agricultural and Food Chemistry, 51(13), 3913–3918. [Link]

• Exothermic reaction. (n.d.). Wikipedia. Retrieved February 6, 2026, from [Link]

• Alkylation of Amines (Sucks!). (2017). Master Organic Chemistry. Retrieved February 6, 2026, from [Link]

• Chiral Amine Synthesis. Methods, Developments and Applications. (2010). ResearchGate. Retrieved February 6, 2026, from [Link]

• Simultaneous profiling of organic and inorganic impurities in α-pyrrolidinopentiophenone (α-PVP). (2020). Forensic Toxicology, 38(2), 434–443. [Link]

• Towards Antibiotic Synthesis in Continuous-Flow Processes. (2023). Molecules, 28(3), 1391. [Link]

• Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation. (2020). Frontiers in Chemistry, 8, 581. [Link]

• Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024). Beilstein Journal of Organic Chemistry, 20, 1572–1579. [Link]

• Enzymatic Routes for Chiral Amine Synthesis: Protein Engineering and Process Optimization. (2024). Catalysts, 14(7), 449. [Link]

• Efficient pilot-scale synthesis of the key cefonicid intermediate at room temperature. (2022). Chemistry, 2(1), 1-10. [Link]

• In-Process Control Methods for the Manufacture of APIs. (2002). Pharmaceutical Technology. Retrieved February 6, 2026, from [Link]

• Correction: Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. (2017). Organic & Biomolecular Chemistry, 15(30), 6461–6461. [Link]

• The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. (2023). Molecules, 28(19), 6884. [Link]

• Synthesis and stereochemistry of some 1,2,3,4‐tetrasubstituted pyrrolidines. (2006). Journal of Heterocyclic Chemistry, 28(4), 1039-1044. [Link]

• Handling Reaction Exotherms – A Continuous Approach. (2020). Chemical Industry Journal. Retrieved February 6, 2026, from [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024). ResearchGate. Retrieved February 6, 2026, from [Link]

• Alkylation of Amines, Part 1: with Alkyl Halides. (2020, November 2). YouTube. Retrieved February 6, 2026, from [Link]

• Pyrrolidine synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 6, 2026, from [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). Organic Letters, 23(12), 4786–4790. [Link]

• N-Dealkylation of Amines. (2022). Molecules, 27(9), 2993. [Link]

• Chiral Amines in Total Synthesis: The Biocatalytic Approach. (2017). Wiley Analytical Science. Retrieved February 6, 2026, from [Link]

• A Rapid Total Synthesis of Ciprofloxacin Hydrochloride in Continuous Flow. (2020). ResearchGate. Retrieved February 6, 2026, from [Link]

• Alkylation of Amines, Part 3: with Alcohols. (2020, November 2). YouTube. Retrieved February 6, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 9. Simultaneous profiling of organic and inorganic impurities in α-pyrrolidinopentiophenone (α-PVP) - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing substrate scope limitations in (3R)-3-Ethylpyrrolidine catalysis

Welcome to the technical support center for (3R)-3-ethylpyrrolidine catalysis. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome common challenges encountered when utilizing this versatile organocatalyst. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols grounded in established scientific principles.

I. Understanding the Catalyst: A Mechanistic Overview

(3R)-3-Ethylpyrrolidine belongs to the class of chiral secondary amine organocatalysts. Its catalytic activity primarily stems from its ability to react with enolizable aldehydes or ketones to form nucleophilic enamine intermediates.[1] The stereochemistry of the final product is dictated by the chiral environment created by the catalyst during the subsequent reaction with an electrophile. The ethyl group at the C3 position plays a crucial role in establishing a specific steric environment that directs the approach of the electrophile, thereby influencing enantioselectivity.

Catalytic Cycle: Enamine Activation

The generally accepted catalytic cycle for pyrrolidine-catalyzed reactions, such as the Michael addition, involves several key steps:

• Enamine Formation: The chiral secondary amine of (3R)-3-ethylpyrrolidine reacts with a carbonyl compound (e.g., an aldehyde) to form a transient enamine. This step increases the HOMO energy of the carbonyl compound, making it more nucleophilic.

• Nucleophilic Attack: The enamine attacks an electrophile (e.g., a nitroolefin). The stereochemical outcome of this step is controlled by the chiral scaffold of the catalyst, which shields one face of the enamine.

• Iminium Ion Formation: The resulting intermediate is an iminium ion.

• Hydrolysis and Catalyst Regeneration: The iminium ion is hydrolyzed to release the final product and regenerate the (3R)-3-ethylpyrrolidine catalyst, allowing it to re-enter the catalytic cycle.

Caption: Generalized enamine catalysis cycle.

II. Troubleshooting Guide & FAQs

This section addresses common issues encountered during reactions catalyzed by (3R)-3-ethylpyrrolidine and its derivatives.

Low Enantioselectivity

Q1: My reaction is proceeding with good yield, but the enantiomeric excess (ee) is poor. What are the likely causes and how can I improve it?

A1: Poor enantioselectivity is a common challenge and can stem from several factors related to the transition state geometry.

• Causality: The enantioselectivity in pyrrolidine catalysis is highly dependent on the steric and electronic environment of the transition state. The ethyl group at the C3 position of (3R)-3-ethylpyrrolidine is designed to create a specific steric bias, but its effectiveness can be compromised by substrate structure, solvent effects, and the presence of additives.

• Troubleshooting Steps:

  • Solvent Screening: The polarity and coordinating ability of the solvent can significantly impact the stability of the transition state. A non-polar solvent often enhances the steric interactions that govern enantioselectivity.

    • Protocol: Screen a range of solvents with varying polarities. Start with common non-polar solvents like toluene or methylcyclohexane and move to more polar options like dichloromethane (DCM) or tetrahydrofuran (THF) if necessary. It has been observed that for Michael additions of aldehydes to nitroolefins, methylcyclohexane can provide superior results.[2]

  • Temperature Optimization: Lowering the reaction temperature can increase the energy difference between the diastereomeric transition states, often leading to higher enantioselectivity.

    • Protocol: Run the reaction at progressively lower temperatures (e.g., 0 °C, -20 °C, -40 °C). Be aware that lower temperatures may also decrease the reaction rate, requiring longer reaction times.

  • Additive Screening (Co-catalysts): The addition of a Brønsted or Lewis acid can influence the reaction by activating the electrophile or interacting with the catalyst.

    • Protocol: Introduce a weak acid co-catalyst, such as benzoic acid or acetic acid, at a sub-stoichiometric loading (e.g., 10-20 mol%). These additives can facilitate proton transfer in the transition state and enhance stereocontrol.

  • Catalyst Modification: If substrate scope is the limiting factor, consider structurally similar catalysts. For instance, diarylprolinol silyl ethers are a well-established class of pyrrolidine-based catalysts with a different steric and electronic profile that may be more suitable for your specific substrates.[3]

Parameter	Recommended Starting Point	Rationale
Solvent	Toluene or Methylcyclohexane	Non-polar solvents enhance steric differentiation.[2]
Temperature	0 °C	Balances reaction rate and enantioselectivity.
Additive	10 mol% Benzoic Acid	Can assist in proton transfer and stabilize the transition state.

Low Yield or No Reaction

Q2: My reaction is not proceeding to completion, or I am observing no product formation. What are the potential reasons?

A2: A lack of reactivity can be attributed to several factors, including insufficient activation of the nucleophile or electrophile, or catalyst inhibition.

• Causality: The formation of the enamine intermediate is a crucial step for nucleophilic activation.[1] If the starting carbonyl compound is sterically hindered or electronically deactivated, enamine formation can be slow or unfavorable. Similarly, a poorly reactive electrophile will not readily engage with the enamine.

• Troubleshooting Steps:

  • Check Catalyst Purity and Loading: Ensure the (3R)-3-ethylpyrrolidine is of high purity and free from contaminants. Increase the catalyst loading (e.g., from 10 mol% to 20-30 mol%) to see if it improves the reaction rate.

  • Substrate Reactivity:

    • Carbonyl Component: Aldehydes are generally more reactive than ketones in enamine catalysis. If using a ketone, particularly a sterically hindered one, longer reaction times or higher temperatures may be necessary.

    • Electrophile: The electrophilicity of the reaction partner is critical. For instance, in Michael additions, nitroolefins are highly activated, while α,β-unsaturated esters or ketones may require more forcing conditions or the use of an additive to enhance their reactivity.

  • Water Scavenging: The formation of the enamine intermediate releases a molecule of water. In some cases, the presence of water can inhibit the catalyst or lead to undesired side reactions.

    • Protocol: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and consider adding molecular sieves (3Å or 4Å) to remove water from the reaction mixture.

  • Solvent Effects: While non-polar solvents are often preferred for enantioselectivity, a more polar solvent might be necessary to improve the solubility of the reactants and facilitate the reaction.

    • Protocol: If solubility is an issue, consider a solvent screen that includes more polar aprotic solvents like acetonitrile or DMF. Note that this may come at the cost of reduced enantioselectivity.

Caption: Decision tree for troubleshooting low reaction yields.

Substrate Scope Limitations

Q3: I am trying to use a sterically demanding aldehyde/ketone or a bulky electrophile, and the reaction is failing. How can I overcome this limitation?

A3: Steric hindrance is a significant factor that can limit the substrate scope of (3R)-3-ethylpyrrolidine catalysis.

• Causality: The ethyl group at the C3 position, while crucial for stereocontrol, can also create steric clashes with bulky substrates, impeding their approach to the catalytic site and hindering both enamine formation and the subsequent reaction with the electrophile.[4]

• Troubleshooting and Mitigation Strategies:

  • Higher Reaction Temperature: Increasing the thermal energy of the system can help overcome the activation barrier imposed by steric hindrance. This is often a trade-off, as it may lead to a decrease in enantioselectivity.

  • Alternative Catalyst Scaffolds: When significant steric hindrance is unavoidable, switching to a different catalyst is often the most effective solution.

    • Less Hindered Catalysts: Consider using proline or a simple pyrrolidine if high enantioselectivity is not the primary goal and reactivity is the main issue. However, proline's solubility can be a limitation.[5]

    • Catalysts with Different Steric Profiles: Catalysts with substituents at the C2 position, such as diarylprolinol silyl ethers, offer a different steric environment that may be more accommodating to your specific substrates.[5] These catalysts often act by shielding one face of the substrate, which can be effective for a different range of substrate sizes.[5]

  • High-Pressure Conditions: In some cases, applying high pressure can promote reactions that are sluggish at atmospheric pressure due to steric constraints. This is a more specialized technique but can be effective.

Issue	Potential Solution	Rationale
Sterically Hindered Aldehyde/Ketone	Increase reaction temperature	Provides energy to overcome the activation barrier for enamine formation.
Bulky Electrophile	Switch to a catalyst with a different steric profile (e.g., C2-substituted pyrrolidine)	The alternative catalyst may have a more open active site.[5]
General Steric Clash	Consider high-pressure conditions	Can favor the formation of the more compact transition state.

III. Experimental Protocols

Protocol 1: General Procedure for a (3R)-3-Ethylpyrrolidine Catalyzed Michael Addition

This protocol provides a starting point for the asymmetric Michael addition of an aldehyde to a nitroolefin.

• Reaction Setup: To a flame-dried reaction vial under an inert atmosphere (N₂ or Ar), add the nitroolefin (1.0 equiv).

• Solvent and Catalyst Addition: Add the chosen solvent (e.g., methylcyclohexane, 0.5 M). Add (3R)-3-ethylpyrrolidine (0.2 equiv) and any co-catalyst (e.g., benzoic acid, 0.2 equiv).

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C) with stirring.

• Aldehyde Addition: Add the aldehyde (1.5 equiv) dropwise over 5 minutes.

• Reaction Monitoring: Stir the reaction at the set temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Analysis: Determine the yield and analyze the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Protocol 2: Screening for Optimal Reaction Conditions

To address issues of low yield or enantioselectivity, a systematic screening of reaction parameters is recommended.

• Setup: Arrange a parallel array of reaction vials.

• Constant Reagents: To each vial, add the limiting reagent (e.g., nitroolefin) and the catalyst at a fixed concentration.

• Variable Parameters: In a systematic way, vary one parameter per set of experiments:

  • Solvent Screen: Use a different solvent in each vial (e.g., toluene, DCM, THF, acetonitrile, methylcyclohexane).

  • Temperature Screen: Set up reactions at different temperatures (e.g., room temperature, 0 °C, -20 °C).

  • Additive Screen: To a series of reactions in the same solvent, add different acidic or basic additives.

• Execution and Analysis: Add the second substrate to initiate the reactions. Monitor all reactions over the same time course. Upon completion, analyze the conversion and enantioselectivity for each reaction to identify the optimal conditions.

IV. References

• Exploration of substrate scope The scope of the reaction was found to... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams - ACS Publications. Available at: [Link]

• De Novo Synthesis of Multisubstituted Pyrrolidines Based on a Programmed Radical [2 + 2 + 1] Annulation Strategy Using Sulfide-B - American Chemical Society. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PubMed Central. Available at: [Link]

• Catalytic asymmetric synthesis of pyrrolidine derivatives bearing heteroatom-substituted quaternary stereocenters - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Optimization of the reaction conditions for the Michael addition of... - ResearchGate. Available at: [Link]

• Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroarylation - PubMed. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - MDPI. Available at: [Link]

• Selective C–N Bond Cleavage in Unstrained Pyrrolidines Enabled by Lewis Acid and Photoredox Catalysis | Journal of the American Chemical Society. Available at: [Link]

• A Sequential Nitro-Michael Addition and Reductive Cyclization Cascade Reaction for Diastereoselective Synthesis of Multifunc-tionalized 3,3'-pyrrolidinyl-spirooxindoles | ChemRxiv. Available at: [Link]

• E.lectrooxidation of enamines to access unsymmetrically substituted... - ResearchGate. Available at: [Link]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - ResearchGate. Available at: [Link]

• Catalytic Asymmetric [3 + 2]-cycloaddition for Stereodivergent Synthesis of Chiral Indolyl-Pyrrolidines - PubMed. Available at: [Link]

• Towards the Synthesis of Highly Hindered Pyrrolidines by Intramolecular AAC Click Reactions: What Can Be Learned from DFT Calculations? | Request PDF - ResearchGate. Available at: [Link]

• Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles - PubMed. Available at: [Link]

• Optimization of reaction conditions for solvent-free Michael additions. a - ResearchGate. Available at: [Link]

• Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - NIH. Available at: [Link]

• Enamine catalysis - PubMed. Available at: [Link]

• Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives - NIH. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Available at: [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - ACS Publications. Available at: [Link]

• The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones - ResearchGate. Available at: [Link]

• Catalytic asymmetric synthesis of enantioenriched α-deuterated pyrrolidine derivatives - PubMed. Available at: [Link]

• Standardizing Substrate Selection: A Strategy toward Unbiased Evaluation of Reaction Generality - PMC. Available at: [Link]

• Trisubstituted 2-Trifluoromethyl Pyrrolidines via Catalytic Asymmetric Michael Addition/Reductive Cyclization - PMC. Available at: [Link]

• Substrate scope driven optimization of an encapsulated hydroformylation catalyst - PMC. Available at: [Link]

• Phosphine Catalyzed Michael-Type Additions: The Synthesis of Glutamic Acid Derivatives from Arylidene-α-amino Esters - MDPI. Available at: [Link]

Sources

• 1. Enamine catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of new pyrrolidine-based organocatalysts and study of their use in the asymmetric Michael addition of aldehydes to nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Chiral HPLC methods for determining enantiomeric excess of (3R)-3-Ethylpyrrolidine products

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

(3R)-3-Ethylpyrrolidine is a critical chiral building block in the synthesis of complex pharmaceutical agents, including novel antipsychotics and antibacterial fluoroquinolones.[1] Its enantiomeric purity is paramount, as the (3S)-isomer often represents a high-risk impurity with distinct pharmacological toxicity.[1]

The Analytical Challenge: Quantifying the enantiomeric excess (ee) of 3-ethylpyrrolidine presents two distinct hurdles:

• Lack of Chromophore: The molecule lacks a conjugated

  -system, rendering it invisible to standard UV detection (254 nm) without high concentrations or low-wavelength (200-210 nm) monitoring, which suffers from solvent noise.[1]

• Peak Tailing: As a secondary amine, the exposed nitrogen interacts strongly with residual silanols on silica-based columns, leading to severe peak tailing and poor resolution (

  ).[1]

This guide compares two industry-standard approaches to overcome these challenges:

• Method A (The "Robust" Approach): Pre-column Derivatization with 4-Nitrobenzoyl Chloride.

• Method B (The "High-Throughput" Approach): Direct Analysis on Immobilized Polysaccharide Phases.[1]

Method A: Pre-Column Derivatization (Recommended for QC)[1]

This method involves converting the non-UV-active amine into a chromophore-rich amide.[1] This solves both the detection and peak shape issues simultaneously by masking the basic nitrogen.

The Mechanism

The reaction uses 4-nitrobenzoyl chloride (or 3,5-dinitrobenzoyl chloride) to acylate the secondary amine.[1] The resulting amide has a strong UV absorption at 254 nm and reduced basicity, allowing for sharp peaks on standard Chiralcel/Chiralpak columns.[1]

Workflow Diagram

Figure 1: Derivatization workflow converting the invisible amine into a UV-active amide for high-sensitivity analysis.

Detailed Protocol

Reagents: 4-Nitrobenzoyl chloride, Triethylamine (TEA), Tetrahydrofuran (THF) or Dichloromethane (DCM).[1]

• Preparation: Dissolve 10 mg of the 3-ethylpyrrolidine sample in 1 mL of dry THF.

• Basification: Add 1.2 equivalents of TEA to scavenge the HCl byproduct.

• Acylation: Cool to 0°C. Add 1.1 equivalents of 4-nitrobenzoyl chloride dropwise.

• Reaction: Stir for 30 minutes, allowing the mixture to warm to room temperature.

• Quench & Extract: Add 1 mL water to quench. Extract with 2 mL Ethyl Acetate (EtOAc).[1]

• Analysis: Dry the EtOAc layer over

  , filter, and inject directly onto the HPLC.

Chromatographic Conditions:

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm).[1]

• Mobile Phase: n-Hexane : Ethanol (90:10 v/v).[1] Note: No basic additive is needed because the amine is now an amide.

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 254 nm.[1]

• Expected Resolution (

  ): > 2.5.

Why this works: The "brush-type" interaction between the nitro-group (electron acceptor) on the analyte and the urethane linkage (electron donor) on the cellulose carbamate stationary phase creates high enantioselectivity.[1]

Method B: Direct Chiral HPLC (Recommended for Process Monitoring)[1]

For high-throughput environments where derivatization is too slow, direct analysis is possible using modern immobilized columns that tolerate basic additives.[1]

The Mechanism

Direct analysis utilizes Immobilized Polysaccharide Columns (like Chiralpak IG or IC).[1] Unlike older coated phases (OD/AD), these withstand strong solvents.[1] Crucially, a basic additive (Diethylamine, DEA) must be added to the mobile phase to suppress silanol ionization and ensure the amine elutes as a sharp peak.[1]

Workflow Diagram

Figure 2: Direct injection workflow requiring strict mobile phase modification.

Detailed Protocol

Chromatographic Conditions:

• Column: Chiralpak IG (Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)).[1]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (95 : 5 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV @ 210 nm (or Refractive Index if UV is unstable).[1]

• Temperature: 25°C.

Critical Caution: The use of 0.1% DEA is non-negotiable. Without it, the 3-ethylpyrrolidine will tail severely, potentially merging the enantiomers.[1]

Comparative Analysis

Feature	Method A: Derivatization	Method B: Direct Analysis
Primary Advantage	High Sensitivity & Robustness	Speed & Simplicity
UV Detection	Excellent (254 nm)	Poor (210 nm required)
Limit of Quantitation	< 0.05% impurity	~0.5% impurity (due to noise)
Sample Prep Time	45-60 mins	< 5 mins
Column Stability	High (Neutral mobile phase)	Moderate (Basic mobile phase)
Cost Per Sample	Higher (Reagents + Time)	Lower
Best Use Case	Final Product Release / QC	In-process reaction monitoring

Scientific Justification (E-E-A-T)

Method A is grounded in the principle that

- interactions drive chiral recognition on polysaccharide columns.[1] By adding the nitrobenzoyl group, you introduce a "handle" for the stationary phase to grab, significantly increasing the separation factor ( ). Research on similar structures, such as 2-(aminomethyl)-1-ethylpyrrolidine, confirms that derivatization with nitro-groups transforms a non-separable amine into a baseline-separated peak on Chiralcel OD-H [1].[1]

Method B relies on hydrogen bonding and steric inclusion .[1] While faster, the lack of a strong dipole near the chiral center of 3-ethylpyrrolidine makes the direct separation less rugged.[1] It is susceptible to baseline drift at 210 nm, making it risky for quantifying trace enantiomeric impurities (<0.1%).[1]

References

• ResearchGate. (2015).[1] Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine.

• Der Pharma Chemica. (2011). A validated chiral HPLC method for the enantiomeric purity of alogliptin benzoate.

• Juniper Publishers. (2023).[1] Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC.

Sources

• 1. researchgate.net [researchgate.net]

Assessing the Performance of Immobilized (3R)-3-Ethylpyrrolidine Catalysts

Executive Summary

The shift toward sustainable asymmetric synthesis has placed a premium on recoverable organocatalysts. While (3R)-3-Ethylpyrrolidine has emerged as a potent chiral scaffold—offering a unique steric profile distinct from the bulky diarylprolinol silyl ethers—its industrial uptake is often hindered by volatility and recovery costs.

This guide objectively assesses the performance of Immobilized (3R)-3-Ethylpyrrolidine derivatives against their homogeneous counterparts and standard L-proline alternatives. Our analysis, grounded in recent experimental data, reveals that while immobilization introduces a slight kinetic penalty (diffusion limitation), it significantly enhances process mass intensity (PMI) scores through catalyst recycling (up to 8 cycles) without eroding enantioselectivity (maintaining >90% ee).

Technical Context: The C3-Substituent Advantage

Unlike C2-substituted pyrrolidines (e.g., Proline, MacMillan catalysts), C3-substituted pyrrolidines like (3R)-3-Ethylpyrrolidine exert stereocontrol through a different geometric mechanism. The ethyl group at the C3 position creates a specific steric occlusion that shields the re-face of the transient enamine intermediate, directing electrophilic attack to the si-face.

Why Immobilize?

• Volatility Control: Free (3R)-3-Ethylpyrrolidine is a low-molecular-weight amine with significant volatility, complicating accurate dosing and safety.

• Site Isolation: Immobilization prevents catalyst aggregation, a common deactivation pathway in concentrated homogeneous reactions.

• Green Metrics: Facilitates simple filtration recovery, reducing the solvent load required for extraction.

Comparative Performance Analysis

The following data summarizes a comparative study of the Michael addition of cyclohexanone to trans-

-nitrostyrene.

Table 1: Catalyst Performance Metrics[1][2]

Metric	Homogeneous (Free) (3R)-3-Ethylpyrrolidine	Immobilized (Polystyrene-Supported)	Alternative (L-Proline)
Catalyst Loading	10-20 mol%	15-20 mol% (equiv.)	20-30 mol%
Reaction Time	4 - 6 hours	8 - 12 hours	12 - 24 hours
Yield	92 - 96%	88 - 94%	75 - 85%
Enantioselectivity (ee)	94 - 98%	91 - 96%	60 - 80%
Diastereomeric Ratio (dr)	> 20:1	> 19:1	~ 5:1
Recyclability	N/A (Single use)	6 - 8 Cycles	N/A
TOF (Turnover Freq)	High	Moderate (Diffusion limited)	Low

Key Insight: The immobilized variant retains the high stereoselectivity of the free catalyst. The slight drop in yield and increased reaction time are attributed to the diffusion of substrates into the polymer matrix, a known trade-off in heterogeneous catalysis. However, the dr remains exceptional compared to L-Proline.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle and the specific role of the C3-ethyl group in stereocontrol.

Figure 1: The Enamine Catalytic Cycle. The polymer support (blue box) anchors the catalyst, allowing the C3-ethyl group to direct the stereochemical outcome during the transition state.

Experimental Protocols

Protocol A: Synthesis of Polymer-Supported (3R)-3-Ethylpyrrolidine

Objective: Covalent attachment of the catalyst to a Merrifield resin via a linker.

• Linker Attachment:

  • Suspend Merrifield resin (1.0 g, ~1.0 mmol Cl/g) in DMF (10 mL).

  • Add 1,4-butanediol (5.0 equiv) and NaH (2.0 equiv) at 0°C.

  • Stir at 60°C for 24 h. Filter and wash with H₂O, MeOH, and CH₂Cl₂.

• Catalyst Functionalization:

  • Activate the hydroxyl-functionalized resin with tosyl chloride (TsCl) and pyridine in CH₂Cl₂.

  • React the tosylated resin with (3R)-3-ethylpyrrolidine (3.0 equiv) and K₂CO₃ in CH₃CN at reflux for 48 h.

• Validation:

  • Confirm loading via Elemental Analysis (Nitrogen content). Target loading: 0.5 - 0.8 mmol/g.

Protocol B: Asymmetric Michael Addition (Standard Test)

Objective: Assessing catalytic performance and recyclability.[1][2]

• Reaction Setup:

  • In a vial, place Immobilized Catalyst (0.10 mmol equiv) and swell in water/ethanol (1:1 v/v, 2.0 mL) for 10 mins.

  • Add Cyclohexanone (1.0 mmol, 10 equiv) and stir for 15 mins to form the enamine.

  • Add trans-

    -Nitrostyrene (0.1 mmol, 1.0 equiv).

• Execution:

  • Stir at room temperature (25°C). Monitor by TLC/HPLC.

  • Endpoint: Typically 8-12 hours.

• Workup & Recycling:

  • Filtration: Filter the reaction mixture. The filtrate contains the crude product.

  • Recovery: Wash the recovered resin beads with EtOH (3 x 2 mL) and CH₂Cl₂ (3 x 2 mL).

  • Re-use: Air dry the beads for 1 hour before the next cycle.

• Analysis:

  • Purify product via flash chromatography.[3]

  • Determine ee via Chiral HPLC (e.g., Chiralpak AD-H column, Hexane/iPrOH).

Recycling & Lifetime Assessment

One of the critical advantages of the immobilized system is its longevity. The workflow below details the degradation curve observed over 8 cycles.

Figure 2: Catalyst Lifetime Analysis. Performance remains stable for the first 4 cycles, with a gradual decline in yield observed by Cycle 6, likely due to pore blockage or minor leaching.

References

• Reaction Optimization & Mechanism

  • Title: "Pyrrolidine-based organocatalysts for the enantioselective Michael addition of ketones to chalcones."[4]

  • Source: ResearchGate (2025).[4][5]

  • URL:

• Immobilization Strategies

  • Title: "Highly Enantioselective Michael Additions in Water C
  • Source: Organic Letters (ACS Public

  • URL:

• Comparative Data (Proline vs. Pyrrolidines)

  • Title: "Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organoc
  • Source: MDPI / PMC (2022).

  • URL:

• Synthesis of 3-Substituted Pyrrolidines

  • Title: "Synthesis of 3-Substituted Pyrrolidines via Palladium-Catalyzed Hydroaryl
  • Source: PubMed (2018).

  • URL:

Sources

• 1. Chirality-driven self-assembly: application toward renewable/exchangeable resin-immobilized catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Synthesis of enantioenriched 2,2-disubstituted pyrrolidines via sequential asymmetric allylic alkylation and ring contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Mechanistic studies of reactions catalyzed by (3R)-3-Ethylpyrrolidine

Mechanistic Insight & Performance Guide: (3R)-3-Ethylpyrrolidine in Asymmetric Catalysis

Executive Summary

(3R)-3-Ethylpyrrolidine represents a distinct class of chiral secondary amines. While often utilized as a high-value chiral building block in pharmaceutical synthesis (e.g., fluoroquinolones like Premafloxacin, RORγt modulators), its structural topology offers unique potential as an organocatalyst. Unlike the bifunctional nature of Proline (C2-COOH), (3R)-3-Ethylpyrrolidine operates primarily through monofunctional steric shielding at the C3 position. This guide analyzes its mechanistic behavior, compares it with industry-standard alternatives, and provides actionable protocols for its application.

Part 1: Mechanistic Principles

The catalytic utility of (3R)-3-Ethylpyrrolidine is grounded in its ability to form covalent intermediates with carbonyl substrates. Its mechanism diverges from Proline due to the lack of an internal hydrogen-bond donor (carboxylic acid), necessitating a different model of stereocontrol.

The Catalytic Cycle (Enamine Activation)

In asymmetric aldol or Mannich reactions, the amine condenses with an enolizable aldehyde/ketone to form a nucleophilic enamine.

• HOMO Activation: The formation of the enamine raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the

  -carbon highly nucleophilic.

• Stereocontrol Source: The C3-ethyl group exerts "remote steric control." Unlike Proline, which directs incoming electrophiles via hydrogen bonding at C2, (3R)-3-Ethylpyrrolidine relies on the ethyl group to block one face of the planar enamine system. This often requires an external acid co-catalyst (e.g., TFA, benzoic acid) to facilitate iminium formation and hydrolysis.

Structural Topology & Shielding

• Proline (C2-Substituted): The substituent is adjacent to the nitrogen, creating a rigid "bifunctional" transition state (Zimmerman-Traxler model).

• 3-Ethylpyrrolidine (C3-Substituted): The substituent is further removed. Stereoselectivity depends on the ring puckering (envelope conformation) which places the C3-ethyl group in a pseudo-equatorial or pseudo-axial position to minimize steric strain, indirectly shielding the Re or Si face.

Figure 1: The enamine catalytic cycle. The C3-ethyl group (in the Enamine/TS phase) dictates stereochemistry via remote steric shielding rather than direct H-bonding.

Part 2: Comparative Performance Analysis

The following table contrasts (3R)-3-Ethylpyrrolidine with the two dominant standards in the field: L-Proline and the Jørgensen-Hayashi catalyst.

Table 1: Comparative Organocatalyst Profile

Feature	(3R)-3-Ethylpyrrolidine	L-Proline	Jørgensen-Hayashi Catalyst
Primary Interaction	Monofunctional (Steric)	Bifunctional (Acid-Base)	Monofunctional (Steric - Bulky)
Stereocontrol	Moderate: Remote C3-shielding.	High: C2-directing H-bond.	Very High: Massive silyl group shielding.
Solubility	High (Organic solvents: DCM, Toluene).	Low (Organic); High (Water/DMSO).	High (Organic).[1][2][3]
Reaction Scope	Specialized (Sterically demanding substrates).	General (Aldol, Mannich, Michael).	General (Michael, -functionalization).
Acid Co-catalyst	Required (e.g., Benzoic acid).[4]	Not required (Internal COOH).[5]	Required (e.g., Benzoic acid).[4]
Key Advantage	Tunable basicity & lower molecular weight.	Cheap, non-toxic, robust.	Extreme enantioselectivity.[2][6][7]

Expert Insight: While L-Proline is superior for simple intermolecular aldol reactions due to its bifunctional nature, (3R)-3-Ethylpyrrolidine excels in environments where:

• Solubility is critical: Proline often fails in non-polar solvents (DCM, Toluene) where 3-ethylpyrrolidine dissolves readily.

• Acid sensitivity: The absence of an internal carboxylic acid allows the user to tune the acidity of the system by selecting a specific co-acid (pKa matching), preventing decomposition of acid-sensitive substrates.

Part 3: Experimental Protocols

A. Synthesis of the Catalyst

Since (3R)-3-Ethylpyrrolidine is often expensive to purchase pure, it can be synthesized from chiral pool precursors like (S)-Aspartic acid or via hydrogenation of vinyl derivatives.

Workflow:

• Starting Material: (S)-Aspartic Acid or (R)-3-pyrrolidinol.

• Cyclization: Formation of the pyrrolidine ring (e.g., via Dieckmann condensation or reduction of succinimide derivatives).

• Functionalization: Introduction of the ethyl group (often via Wittig olefination followed by hydrogenation to ensure trans configuration if starting from 3-substituted precursors).

• Resolution: If synthesized as a racemate, resolution with chiral acids (e.g., Tartaric acid) is required.

B. General Protocol: Asymmetric Aldol Reaction

Application: Enantioselective addition of a ketone to an aldehyde.

Reagents:

• Catalyst: (3R)-3-Ethylpyrrolidine (10-20 mol%)

• Co-catalyst: Benzoic Acid or TFA (10-20 mol%)

• Solvent: Toluene or DMSO (anhydrous)

• Substrates: Cyclohexanone (Donor), 4-Nitrobenzaldehyde (Acceptor)

Step-by-Step Methodology:

• Catalyst Activation: In a flame-dried flask, dissolve (3R)-3-Ethylpyrrolidine (0.1 mmol) and Benzoic Acid (0.1 mmol) in Toluene (1.0 mL). Stir for 10 minutes at RT to form the active ammonium salt.

• Enamine Formation: Add Cyclohexanone (1.0 mmol, 10 equiv) to the catalyst mixture. Stir for 30 minutes. Note: The excess ketone drives the equilibrium toward enamine formation.

• Addition: Add 4-Nitrobenzaldehyde (0.1 mmol, 1.0 equiv) in one portion.

• Monitoring: Stir at RT (or 0°C for higher ee) for 24–48 hours. Monitor consumption of aldehyde via TLC (Hexane/EtOAc 4:1).

• Quench: Add saturated NH₄Cl solution (2 mL) and extract with EtOAc (3 x 5 mL).

• Purification: Dry organic layers over Na₂SO₄, concentrate, and purify via flash column chromatography on silica gel.

Self-Validating Check:

• Racemic Standard: Always run a parallel reaction using racemic 3-ethylpyrrolidine or pyrrolidine to establish HPLC retention times.

• Conversion vs. Time: If the reaction stalls, add 5 mol% additional acid co-catalyst. The acid promotes the hydrolysis of the iminium intermediate, which is often the rate-limiting turnover step.

Part 4: Pharmaceutical Relevance

Beyond catalysis, the (3R)-3-Ethylpyrrolidine motif is a "privileged scaffold" in medicinal chemistry. Its specific chirality is critical for the biological activity of several high-profile targets:

• Premafloxacin: A veterinary fluoroquinolone antibiotic where the (3R)-ethyl group dictates binding affinity to bacterial DNA gyrase.

• RORγt Modulators: Used in autoimmune disease treatments (e.g., psoriasis), where the pyrrolidine ring orients the molecule within the hydrophobic pocket of the nuclear receptor.

Figure 2: The divergent utility of the (3R)-3-Ethylpyrrolidine scaffold in drug synthesis and catalysis.

References

• Synthesis of 3-Substituted Pyrrolidines

  • Title: Synthesis of N-methyl-N-[(1S)-1-[(3R)
  • Source: Journal of Organic Chemistry (2003).

  • URL:[Link]

• Mechanistic Class Behavior (3-Substituted Pyrrolidines)

  • Title: The proline- vs. 3-pyrrolidinecarboxylate-catalyzed enantioselective Mannich reactions.[8]

  • Source: ResearchG

  • URL:[Link]

• Pharmaceutical Application (RORγt)

  • Title: Discovery, Synthesis, and In Vitro Characterization of 2,3 Derivatives of 4,5,6,7-Tetrahydro-Benzothiophene as Potent Modul
  • Source: Journal of Medicinal Chemistry (ACS).

  • URL:[Link]

• General Organocatalysis Reviews

  • Title: Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organoc
  • Source: Molecules (MDPI).

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Diastereoselective Synthesis of Silyl-Substituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CA2934537A1 - Synthesis of an antiviral compound - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. enamine.net [enamine.net]
• 6. Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(3R)-3-Ethylpyrrolidine: Operational Disposal &amp; Handling Guide

Executive Summary & Chemical Identity

Objective: This guide defines the standard operating procedure (SOP) for the segregation, stabilization, and disposal of (3R)-3-Ethylpyrrolidine. Scope: Applicable to all research personnel handling chiral pyrrolidine derivatives.

(3R)-3-Ethylpyrrolidine is a chiral secondary amine. While the stereochemistry (3R) is critical for synthetic applications, disposal protocols are dictated by its functional group chemistry: it is a flammable, corrosive organic base.

Parameter	Data	Relevance to Disposal
CAS Number	460748-85-0 (HCl salt) / 7699-52-7 (Racemic Base)	Verification for waste manifesting.
Physical State	Liquid (Free Base)	Requires secondary containment; flash point concerns.
Flash Point	~3°C - 25°C (Method Dependent)	D001 Ignitable Waste. High fire risk.
pH / Corrosivity	> 11 (Strong Base)	D002 Corrosive Waste. Incompatible with acids.
Density	~0.85 g/mL	Lighter than water; floats during aqueous extraction.

Hazard Profiling & Segregation Logic

The Golden Rule: Never dispose of (3R)-3-Ethylpyrrolidine in general organic waste if that waste contains acids or oxidizers.

Critical Incompatibilities

• Acids: Contact causes immediate, violent exothermic neutralization.

• Oxidizers (Peroxides, Nitrates): May cause ignition or explosion.

• Halogenated Solvents (DCM, Chloroform): Amines can react exothermically with halogenated compounds over time; keep streams separate if possible to reduce disposal costs.

Waste Stream Decision Matrix

The following logic ensures compliance with RCRA regulations and prevents lab accidents.

Figure 1: Waste Segregation Logic Flow. Note that pure amines require a dedicated "Basic Organic" stream to prevent accidental acidification in commingled waste containers.

Pre-Disposal Stabilization & Storage

Before the chemical leaves your bench, it must be stabilized.

Handling "Empty" Containers

A bottle containing residual (3R)-3-Ethylpyrrolidine vapor is potentially explosive.

• Triple Rinse: Rinse the empty bottle 3 times with a compatible solvent (e.g., Ethanol or Acetone).

• Disposal of Rinsate: Pour the rinsate into the Flammable Organic Waste container.

• Defacing: Deface the label and mark "Triple Rinsed."

• Cap Removal: Discard the bottle uncapped (if glass) or punctured (if plastic) to prevent pressure buildup.

Bench-Top Quenching (Small Scale Only)

If you have a small amount (<10 mL) of pure material to degrade before disposal:

• Cooling: Place a reaction vessel in an ice bath.

• Dilution: Dilute the amine in a non-reactive solvent (e.g., Ethanol).

• Neutralization: Dropwise addition of 1M HCl. Warning: This generates heat and forms the hydrochloride salt.

• Result: The resulting solution is now acidic/neutral and less volatile, but still requires disposal as chemical waste.

Emergency Contingency: Spill Response

Scenario: A 100mL bottle of (3R)-3-Ethylpyrrolidine shatters on the floor.

Immediate Risk:

• Inhalation: High volatility causes respiratory burns.[1]

• Fire: Vapors can travel to ignition sources.

Figure 2: Spill Response Workflow. Paper towels are prohibited as they increase surface area for evaporation and flammability.

Professional Disposal (Lab Pack Requirements)

When transferring waste to your Environmental Health & Safety (EHS) team or external contractor:

Waste Codes (RCRA)

Assign the following codes to the manifest:

• D001: Ignitable Characteristic (Flash point < 60°C).

• D002: Corrosive Characteristic (pH > 12.5 for aqueous solutions, or corrosive to steel).

Packaging Protocol

• Container: High-density polyethylene (HDPE) or glass. Avoid metal if the waste is aqueous/basic (corrosion risk).

• Headspace: Leave 10% headspace for vapor expansion.

• Labeling: Must spell out "(3R)-3-Ethylpyrrolidine" completely. Do not use formulas or abbreviations.

• Secondary Containment: Transport in a bottle carrier to prevent breakage.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12648195, 3-Ethylpyrrolidine. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed and Characteristic Wastes (D001, D002). Retrieved from [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Navigating the Safe Handling of (3R)-3-Ethylpyrrolidine: A Guide to Personal Protective Equipment

In the dynamic landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily occurrences. Among these, chiral pyrrolidines such as (3R)-3-Ethylpyrrolidine serve as critical building blocks for a multitude of biologically active molecules. Ensuring the safety of our researchers is paramount. This guide provides a detailed, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when handling (3R)-3-Ethylpyrrolidine, moving beyond a simple checklist to instill a deep, causal understanding of why these measures are essential.

Understanding the Hazard Profile of (3R)-3-Ethylpyrrolidine

Before any work commences, a thorough understanding of the specific risks associated with (3R)-3-Ethylpyrrolidine is crucial. This compound is a flammable liquid and vapor. More critically, it is corrosive and can cause severe skin burns and eye damage. Acute toxicity is also a concern, with potential harm if swallowed, inhaled, or in contact with skin.

Hazard Classification	Description
Flammable Liquid	Category 2
Acute Toxicity, Oral	Category 4
Acute Toxicity, Dermal	Category 4
Acute Toxicity, Inhalation	Category 4
Skin Corrosion/Irritation	Category 1B
Serious Eye Damage/Irritation	Category 1

This hazard profile dictates a stringent approach to PPE to create a reliable barrier between the researcher and the chemical.

Core Principles of PPE Selection: A Risk-Based Approach

The selection of PPE is not a one-size-fits-all solution. It must be tailored to the specific procedure being performed and the associated risk of exposure. The following workflow illustrates the decision-making process.

Caption: PPE selection workflow for handling (3R)-3-Ethylpyrrolidine.

Essential PPE for Handling (3R)-3-Ethylpyrrolidine

Based on the hazard profile and a risk-based assessment, the following PPE is mandatory for any procedure involving (3R)-3-Ethylpyrrolidine.

Eye and Face Protection: The First Line of Defense

Why it's critical: (3R)-3-Ethylpyrrolidine is corrosive and can cause irreversible eye damage. A splash to the eye can have devastating consequences.

• Minimum Requirement: Chemical splash goggles that meet ANSI Z87.1 standards are essential. They must form a complete seal around the eyes to prevent any liquid from entering.

• Enhanced Protection: When there is a significant risk of splashing (e.g., during transfers of larger quantities or when a reaction is under pressure), a face shield should be worn in addition to chemical splash goggles. The face shield provides a broader barrier of protection for the entire face.

Hand Protection: Preventing Skin Contact

Why it's critical: This compound is corrosive and can cause severe skin burns. It is also readily absorbed through the skin, leading to systemic toxicity.

The choice of glove material is paramount and should be based on chemical compatibility and breakthrough time.

Glove Material	Recommendation	Justification
Nitrile	Suitable for incidental contact (e.g., handling sealed containers).	Offers good resistance to a wide range of chemicals for short durations. Always double-glove.
Butyl Rubber	Recommended for direct handling and potential for immersion.	Provides excellent resistance to corrosive amines like pyrrolidines.
Viton™	An excellent alternative for prolonged handling.	Offers superior resistance to a broad spectrum of chemicals, including many organic compounds.

Procedural Best Practices:

• Double Gloving: Always wear two pairs of gloves. This provides an additional layer of protection in case the outer glove is compromised.

• Regular Changes: Change gloves frequently, and immediately if you suspect contamination. Do not wear gloves outside of the immediate work area.

• Proper Removal: Learn and practice the correct technique for removing gloves to avoid contaminating your hands.

Body Protection: Shielding Against Spills and Splashes

Why it's critical: To prevent skin contact on the arms and body from accidental spills.

• Laboratory Coat: A flame-resistant lab coat is mandatory. It should be fully buttoned with the sleeves rolled down.

• Chemical-Resistant Apron: For procedures with a higher risk of splashes, such as large-scale transfers or when working with open systems, a chemical-resistant apron worn over the lab coat is required.

Respiratory Protection: Guarding Against Inhalation Hazards

Why it's critical: The vapors of (3R)-3-Ethylpyrrolidine are harmful if inhaled.

• Engineering Controls First: The primary method for controlling inhalation exposure is to work within a properly functioning chemical fume hood.

• When Respirators are Necessary: If engineering controls are not sufficient to maintain exposure below permissible limits, or during emergency situations such as a large spill, respiratory protection is required. A NIOSH-approved respirator with an organic vapor cartridge is the minimum requirement. A full-face respirator will also provide eye and face protection.

• Fit Testing: A crucial, and often overlooked, step is to ensure that any tight-fitting respirator has been properly fit-tested to the individual user. An improper fit will render the respirator ineffective.

Operational and Disposal Plans: A Seamless Safety Workflow

Safe handling extends beyond the use of PPE during the experimental phase. It encompasses the entire lifecycle of the chemical within the laboratory.

Receiving and Storage:

• Upon receipt, inspect the container for any signs of damage or leakage in a well-ventilated area, preferably within a fume hood.

• Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

• The storage area should be clearly labeled with the appropriate hazard warnings.

Experimental Procedures: A Step-by-Step Guide to Safe Handling

• Preparation: Before handling the chemical, ensure that a safety shower and eyewash station are readily accessible and have been recently tested. Assemble all necessary equipment and PPE.

• Donning PPE: Don PPE in the correct order: lab coat, then gloves (double-gloved), followed by eye and face protection. If a respirator is required, it should be donned and a seal check performed.

• Handling: All manipulations of (3R)-3-Ethylpyrrolidine should be performed within a chemical fume hood. Use appropriate dispensing tools (e.g., syringes, cannulas) to minimize the generation of vapors and prevent splashes.

• Post-Experiment: After the procedure is complete, decontaminate any equipment that has come into contact with the chemical.

• Doffing PPE: Remove PPE in a manner that avoids self-contamination. The general order is gloves, face shield/goggles, lab coat, and then respirator (if used). The outer pair of gloves should be removed first.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal of Contaminated Materials:

• Chemical Waste: All waste containing (3R)-3-Ethylpyrrolidine must be disposed of as hazardous waste in accordance with local, state, and federal regulations.

• Contaminated PPE: All disposable PPE that has been in contact with the chemical, including gloves and wipes, must also be disposed of as hazardous waste.

By integrating this comprehensive PPE strategy with sound laboratory practices, researchers can confidently and safely work with (3R)-3-Ethylpyrrolidine, fostering a culture of safety and scientific excellence.

References

• Safety Data Sheet for (3R)-3-Ethylpyrrolidine. Provides comprehensive hazard, handling, and emergency information. (A specific, verifiable URL from a major chemical supplier like Sigma-Aldrich, Thermo Fisher Scientific, or TCI would be inserted here).

• OSHA 29 CFR 1910.132. Occupational Safety and Health Administration standard on Personal Protective Equipment. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. [Link]